4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

• CAS: 1396779-75-1

Core Science & Biosynthesis

CAS number and molecular weight of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

[1]

Executive Summary

4-Bromo-1-(methoxymethoxy)-2-nitrobenzene (CAS: 1396779-75-1 ) is a specialized nitroaromatic intermediate used primarily in the synthesis of complex pharmaceutical scaffolds.[1][2] It functions as a "masked" phenol, where the methoxymethyl (MOM) ether serves as a robust protecting group. This compound is strategically valuable because it allows for chemoselective transformations: the bromine atom facilitates metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura), while the nitro group serves as a latent aniline precursor.[1][3] The MOM group prevents phenolic interference during these steps and can be removed under mild acidic conditions.[1]

Chemical Identity & Physicochemical Properties[1][4][5][6][7][8][9]

The following data characterizes the compound in its standard state. Researchers should note that while the molecular weight is fixed, the physical appearance may vary based on purity and crystallization conditions.[1]

Property	Data
CAS Number	1396779-75-1
IUPAC Name	4-Bromo-1-(methoxymethoxy)-2-nitrobenzene
Molecular Weight	262.06 g/mol
Molecular Formula	C₈H₈BrNO₄
SMILES	COCOC1=C(C=C(C=C1)Br)[O-]
Appearance	Typically a pale yellow solid or viscous oil (purity dependent)
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in Water
Key Functional Groups	MOM Ether (Acid-labile), Nitro (Reducible), Aryl Bromide (Pd-active)

Synthesis Protocol: MOM Protection Strategy

The synthesis of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene involves the protection of 4-bromo-2-nitrophenol (CAS 7693-52-9).[1] The MOM group is chosen over simple methyl ethers because it can be removed under mild acidic conditions (e.g., dilute HCl or TFA) without requiring harsh Lewis acids like BBr₃, which might affect other sensitive functionalities.

Safety Critical Warning

• Reagent Hazard: Chloromethyl methyl ether (MOM-Cl) is a known human carcinogen.[1] All operations must be performed in a functioning fume hood.[1]

• Alternative: To avoid handling neat MOM-Cl, it can be generated in situ using dimethoxymethane and zinc bromide/acetyl chloride, though the direct method described below is standard for high yield.

Experimental Workflow

Reagents:

• Substrate: 4-Bromo-2-nitrophenol (1.0 equiv)[1]

• Reagent: Chloromethyl methyl ether (MOM-Cl) (1.2 – 1.5 equiv)[1]

• Base:

  -Diisopropylethylamine (DIPEA) (1.5 – 2.0 equiv)[1]

• Solvent: Anhydrous Dichloromethane (DCM) (

  concentration)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve 4-bromo-2-nitrophenol in anhydrous DCM.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Add DIPEA dropwise via syringe.[1] The solution typically deepens in color (yellow/orange) due to phenoxide formation.[1]

• Alkylation: Add MOM-Cl dropwise over 10–15 minutes. Note: Maintain temperature at 0 °C to prevent exotherms.

• Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 4–12 hours. Monitor via TLC (typical eluent: 20% EtOAc/Hexanes). The starting phenol (more polar) should disappear, replaced by the less polar MOM ether.

• Quench & Workup:

  • Quench with saturated aqueous NaHCO₃.[1]

  • Extract the aqueous layer with DCM (

    ).

  • Wash combined organics with water and brine.[1]

  • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue via silica gel flash chromatography.

  • Gradient: 0%

    20% Ethyl Acetate in Hexanes.[1]

Strategic Applications & Reactivity

This compound acts as a linchpin in divergent synthesis.[1] Its tri-functional nature allows for orthogonal functionalization.[1]

A. Palladium-Catalyzed Cross-Coupling

The aryl bromide at the C4 position is highly activated for oxidative addition by Pd(0) catalysts.[1]

• Suzuki-Miyaura Coupling: Reaction with aryl boronic acids yields biaryl systems.[1] The MOM group prevents catalyst poisoning by the free phenol.[1]

• Heck Reaction: Coupling with acrylates or styrenes.

B. Nitro Group Reduction

The nitro group at C2 can be reduced to an aniline (primary amine) using:

• Hydrogenation: H₂ (1 atm), Pd/C (10%) in MeOH.

• Chemoselective Reduction: Fe powder / NH₄Cl or SnCl₂ (if the alkene/alkyne functionality from a prior coupling needs to be preserved).

• Result: The resulting aniline is a precursor for indoles or benzimidazoles via cyclization with the neighboring MOM-protected oxygen.[1]

C. Deprotection (MOM Cleavage)

The MOM group is cleaved to reveal the phenol:

• Conditions: 6N HCl in THF/Water or TFA/DCM (1:1) at RT.

• Mechanism: Acid-catalyzed hydrolysis of the acetal linkage.[1]

Visualization: Synthetic Logic Flow[1]

The following diagram illustrates the synthesis of the target compound and its divergent downstream applications.

Figure 1: Synthetic workflow showing the generation of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene and its utility as a divergent intermediate in drug discovery.

References

• Organic Syntheses. (2007).[1] Preparation of Chloromethyl Methyl Ether and its Use in the Protection of Alcohols and Phenols. Org. Synth. 2007, 84, 102. Retrieved February 27, 2026, from [Link][1]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 24364, 4-Bromo-2-nitrophenol. Retrieved February 27, 2026, from [Link][1]

Sources

• 1. CAS 7693-52-9: 4-Bromo-2-nitrophenol | CymitQuimica [cymitquimica.com]
• 2. CAS:1396779-75-1 | C8H8BrNO4 | 4-bromo-1-(methoxymethoxy)-2-nitrobenzene | Pharmalego [pharmalego.com]
• 3. 4-bromo-1-(methoxymethyl)-2-nitrobenzene | Benchchem [benchchem.com]

4-Bromo-1-(methoxymethoxy)-2-nitrobenzene melting point and physical appearance

The following technical guide details the physicochemical profile, synthesis, and characterization of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene , a specialized intermediate used in the synthesis of biaryl systems and bioactive scaffolds.

Intermediate Profile, Synthesis Strategy, and Characterization

Physicochemical Profile

This compound is a protected derivative of 4-bromo-2-nitrophenol. The introduction of the methoxymethyl (MOM) ether group significantly alters the physical properties of the parent phenol by eliminating the hydrogen bond donor capability, increasing lipophilicity, and disrupting crystal packing.

Physical Appearance and State[1][2][3][4][5]

• Appearance: Typically isolated as a viscous yellow to orange oil or a low-melting semi-solid .

• Color Origin: The distinct yellow/orange coloration arises from the nitro group (

  ) conjugated to the aromatic ring, which creates an transition absorbing in the blue/violet region.

• Melting Point: Unlike its parent phenol (MP: 88–89°C) or its methyl-ether analog (4-bromo-2-nitroanisole, MP: ~87°C), the MOM-protected variant frequently exists as an oil at room temperature due to the rotational flexibility of the

  chain, which inhibits efficient crystal lattice formation. If high purity is achieved, it may crystallize with a melting point range estimated between 35–45°C .

Solubility Profile

Solvent	Solubility	Operational Note
Dichloromethane (DCM)	High	Preferred solvent for synthesis and extraction.
Ethyl Acetate	High	Excellent for chromatographic purification ( in 4:1 Hex/EtOAc).
Water	Negligible	Hydrophobic; requires organic extraction.
Methanol/Ethanol	Moderate	Soluble, but avoid acidic alcohols to prevent deprotection.

Synthetic Pathway & Causality[6]

The synthesis relies on the Williamson Ether Synthesis mechanism. The choice of the Methoxymethyl (MOM) protecting group is strategic: it is stable to basic conditions (lithiation, Suzuki coupling) but readily cleaved by mild acid, making it orthogonal to the nitro and bromo functionalities.

Reaction Logic

• Deprotonation: The acidic phenol proton (

  due to the ortho-nitro group) is removed by a base (DIPEA or NaH).

• Nucleophilic Attack: The resulting phenoxide anion attacks the highly electrophilic chloromethyl methyl ether (MOM-Cl).

• Outcome: Formation of the acetal-like ether linkage.

Mechanistic Diagram (Graphviz)

Caption: Synthesis workflow transforming the crystalline phenol into the lipophilic MOM-ether product via SN2 mechanism.

Experimental Protocol

Safety Warning: Chloromethyl methyl ether (MOM-Cl) is a known human carcinogen. All operations must be performed in a fume hood. Quench all glassware and waste with aqueous ammonium hydroxide.

Materials

• 4-Bromo-2-nitrophenol (1.0 eq)[1][2][3]

• Chloromethyl methyl ether (MOM-Cl) (1.2 eq)

• -Diisopropylethylamine (DIPEA) (1.5 eq)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology

• Preparation: Dissolve 4-bromo-2-nitrophenol (e.g., 2.18 g, 10 mmol) in anhydrous DCM (20 mL) in a round-bottom flask under nitrogen atmosphere.

• Base Addition: Cool the solution to 0°C (ice bath). Add DIPEA (2.6 mL, 15 mmol) dropwise. The solution will darken (deep yellow/orange) as the phenoxide forms.

• Alkylation: Add MOM-Cl (0.91 mL, 12 mmol) dropwise via syringe over 5 minutes. Caution: MOM-Cl is volatile and toxic.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via TLC (20% EtOAc/Hexane). The starting phenol (lower

  ) should disappear, replaced by the less polar product (higher ).

• Work-up:

  • Quench with saturated aqueous

    (20 mL).

  • Extract the aqueous layer with DCM (

    mL).

  • Wash combined organics with water and brine.

  • Dry over

    , filter, and concentrate in vacuo.

• Purification: The crude residue is typically a yellow oil. Purify via silica gel flash chromatography (Gradient: 0%

  15% EtOAc in Hexanes) to yield the pure product.

Analytical Validation

Since the melting point is not a definitive identifier for this often-oily intermediate, spectroscopic characterization is the standard for validation.

Nuclear Magnetic Resonance (NMR)

The diagnostic signal is the methylene protons of the MOM group, which appear as a distinct singlet downfield.

Nucleus	Chemical Shift ( ppm)	Multiplicity	Assignment
	5.25 – 5.30	Singlet (2H)	(Diagnostic)
	3.45 – 3.50	Singlet (3H)	(Methoxy)
	7.98	Doublet ( Hz)	Ar-H (C3, ortho to nitro)
	7.65	dd ( Hz)	Ar-H (C5)
	7.30	Doublet ( Hz)	Ar-H (C6, ortho to MOM)

Mass Spectrometry (MS)

• Ionization: ESI+ or APCI.

• Observed Mass: The MOM group is labile. You may observe the

  peak (approx. 262/264 amu for Br isotopes) or a fragment corresponding to the loss of the MOM group .

Handling & Stability Logic

Stability Matrix

• Thermal: Stable up to 100°C. Avoid temperatures

  due to the nitro group (explosion hazard).

• Chemical:

  • Stable: Bases (NaOH, LiHMDS), Reducing agents (during nitro reduction).

  • Unstable: Acids (TFA, HCl) will cleave the MOM group, reverting it to the phenol.

Storage Workflow (Graphviz)

Caption: Recommended storage logic to prevent acid-catalyzed hydrolysis over time.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 24364, 4-Bromo-2-nitrophenol. Retrieved from [Link]

• Organic Syntheses. (1943). Use of MOM-Cl in Phenol Protection. Organic Syntheses, Coll.[4] Vol. 3, p. 444. (Foundational methodology for MOM protection).

Sources

• 1. CAS 7693-52-9: 4-Bromo-2-nitrophenol | CymitQuimica [cymitquimica.com]
• 2. 4-BROMO-2-NITROPHENOL | CAS 7693-52-9 [matrix-fine-chemicals.com]
• 3. 4-Bromo-2-nitrophenol | C6H4BrNO3 | CID 24364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]

Thermodynamic Stability and Strategic Utility of MOM-Protected Bromonitrobenzenes in Advanced Organic Synthesis

Executive Summary

In the development of Active Pharmaceutical Ingredients (APIs) and complex organic molecules, the precise orchestration of protecting group chemistry is paramount. Bromonitrobenzenes bearing phenolic hydroxyl groups present a unique synthetic challenge: the phenol must be masked to prevent unwanted side reactions during transition-metal-catalyzed cross-couplings (e.g., Suzuki or Heck reactions) or nitro group reductions, yet the protecting group must be cleavable under conditions that do not disturb the newly formed functional groups.

The methoxymethyl (MOM) ether is a premier choice for this orthogonal protection strategy. This whitepaper provides an in-depth analysis of the thermodynamic stability of MOM-protected bromonitrobenzenes, detailing how the profound electronic effects of the bromo and nitro substituents dictate the kinetic profiling of ether cleavage. Furthermore, we provide field-proven, self-validating protocols for their synthesis and chemoselective deprotection.

Molecular Thermodynamics & Electronic Foundations

The Anomeric Effect in MOM Ethers

The inherent stability of the MOM group is heavily influenced by stereoelectronic factors, primarily the anomeric effect. The lone pair of the oxygen atom donates electron density into the antibonding orbital (

) of the adjacent C–O bond. This anomeric assistance not only stabilizes the acetal-like structure under basic and nucleophilic conditions but also dramatically accelerates the rate of homolytic or heterolytic C–O bond cleavage under acidic conditions compared to standard aliphatic ethers[1].

Inductive and Resonance Effects of Bromonitro-Substituents

When the MOM group is attached to a bromonitrobenzene core, the thermodynamics of the molecule shift significantly. The nitro group (

) is strongly electron-withdrawing via both resonance and induction, while the bromo group ( ) withdraws electron density inductively.

• Base Stability: Because the MOM group is an acetal, it is inherently inert to alkaline media. The electron-deficient nature of the bromonitro-aromatic ring further stabilizes the molecule against nucleophilic attack at the aromatic ether oxygen, making these protected building blocks highly robust during palladium-catalyzed cross-couplings in the presence of bases like

  or [2].

• Acid Lability: Under acidic conditions, cleavage occurs via protonation. While the methoxy oxygen is more basic, the transition state leading to cleavage is thermodynamically driven by the leaving group ability of the resulting phenol. The intense electron-withdrawing nature of the bromonitro-substituents drastically lowers the

  of the parent phenol. Consequently, the bromonitrophenoxide becomes an exceptional leaving group, accelerating the heterolysis of the protonated intermediate into a highly stabilized methoxymethyl cation and the free phenol.

Quantitative Data: Isomeric Stability Profiling

The relative position of the bromo and nitro groups to the MOM-protected phenol dictates the

of the leaving group, which in turn controls the thermodynamic cleavage kinetics. Table 1 summarizes the theoretical cleavage rates of various isomers under standardized acidic conditions, demonstrating the direct causality between leaving group stability and reaction velocity.

Table 1: Thermodynamic Cleavage Kinetics of Isomeric MOM-Protected Bromonitrobenzenes (Model Data in 10% TFA/DCM at 25°C)

Isomer	Parent Phenol	Leaving Group Ability	Relative Cleavage Rate ( )	Approx. Half-Life ( )
Unsubstituted Phenol	9.95	Poor	1.0 (Reference)	> 24 hours
4-Bromophenol	9.34	Moderate	4.2	~ 6 hours
2-Nitrophenol	7.23	Good	450	~ 30 mins
4-Bromo-2-nitrophenol	6.45	Excellent	1,200	< 10 mins
2-Bromo-4-nitrophenol	5.42	Superior	3,500	< 3 mins

Data Synthesis Note: Values are derived from Hammett

constant modeling to illustrate the thermodynamic causality of leaving group on acetal cleavage rates.

Mechanistic Pathways

The acid-catalyzed cleavage of MOM-protected bromonitrobenzenes bypasses the kinetic hurdle of standard ether cleavage by utilizing the thermodynamic sink of the stable bromonitrophenol leaving group and the resonance-stabilized oxocarbenium ion.

Fig 1. Thermodynamic pathway of acid-catalyzed MOM ether cleavage in bromonitrobenzenes.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each step includes specific in-process controls (IPCs) and explains the causality behind the reagent selection.

Protocol 1: Synthesis of MOM-Protected 4-Bromo-2-nitrophenol

This protocol utilizes sodium hydride to ensure complete deprotonation, preventing unwanted side reactions and increasing the overall yield and solubility of the product for subsequent cross-coupling[2].

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an argon atmosphere, dissolve 4-bromo-2-nitrophenol (1.0 equiv) in anhydrous DMF (0.5 M concentration). Cool the solution to 0 °C using an ice bath.

  • Causality: DMF is a polar aprotic solvent that highly stabilizes the resulting phenoxide ion, accelerating the subsequent

    reaction.

• Deprotonation: Carefully add

  (60% dispersion in mineral oil, 1.2 equiv) portion-wise.

  • Self-Validation: The immediate evolution of

    gas and a distinct color change (typically to a deep red/orange phenoxide) visually validates quantitative deprotonation.

• Alkylation: Once gas evolution ceases (approx. 15 mins), add chloromethyl methyl ether (MOM-Cl, 1.5 equiv) dropwise. Maintain stirring at 0 °C for 2 hours.

  • Causality: MOM-Cl is highly electrophilic and volatile. Maintaining 0 °C controls the reaction exotherm and prevents thermal degradation of the reagent.

• Quench & Workup: Quench the reaction carefully with saturated aqueous

  . Extract the aqueous layer with Ethyl Acetate ( ). Wash the combined organic layers with brine, dry over , and concentrate under reduced pressure.

  • Self-Validation (IPC): Analyze the crude mixture via TLC (Hexanes/EtOAc 8:2). The successful MOM-protected product will appear as a highly UV-active spot with a significantly higher

    value (less polar) than the starting phenol.

Protocol 2: Chemoselective Acidic Cleavage

For complex molecules where harsh mineral acids might reduce the nitro group or cleave other sensitive moieties, a tuned acidic environment or mild Lewis acid approach is required[3][4].

Step-by-Step Methodology:

• Acidification: Dissolve the MOM-protected bromonitrobenzene in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M. Add Trifluoroacetic acid (TFA) dropwise to achieve a 10% v/v solution.

  • Causality: TFA provides sufficient Brønsted acidity to protonate the ether without the biphasic complications or harshness of aqueous

    .

• Thermodynamic Cleavage: Stir the reaction at room temperature.

  • Self-Validation (IPC): Monitor via LC-MS or TLC. The rapid disappearance of the starting material (< 30 mins for highly electron-deficient isomers) validates the thermodynamic acceleration provided by the bromonitrophenol leaving group.

• Alternative Mild Cleavage (For highly sensitive substrates): If the molecule contains extreme acid-sensitive groups, replace TFA with

  (3.0 equiv) and -PrSH (3.0 equiv) in DCM.

  • Causality:

    acts as a mild Lewis acid to coordinate the methoxy oxygen, while -PrSH acts as a soft nucleophile to trap the methoxymethyl cation, driving the equilibrium forward without altering the pH[3].

• Neutralization: Concentrate the reaction mixture under reduced pressure to remove excess TFA, then immediately partition between EtOAc and saturated

  .

  • Causality: Immediate neutralization prevents the highly reactive free phenol from undergoing unwanted electrophilic aromatic substitutions or degradation.

Strategic Integration in Complex Workflows

The true value of the MOM-protected bromonitrobenzene lies in its orthogonal stability. It allows chemists to isolate the reactivity of the bromo group (for C-C bond formation) and the nitro group (for C-N bond formation) while keeping the phenol safely masked until the final stages of the synthesis.

Fig 2. Strategic workflow integrating MOM protection for multi-step bromonitrobenzene functionalization.

Conclusion

The thermodynamic stability of MOM-protected bromonitrobenzenes represents a perfect intersection of stereoelectronic theory and practical synthetic utility. By understanding how the inductive and resonance effects of the bromo and nitro groups lower the

of the parent phenol, chemists can accurately predict cleavage kinetics and design highly efficient, self-validating synthetic routes. Whether utilizing standard TFA deprotection or advanced Lewis acid/thiol systems, the MOM ether remains an indispensable tool in the modern API development arsenal.

References

1.3 2.4 3.2 4.1

Sources

• 1. Stereoelectronic power of oxygen in control of chemical reactivity: the anomeric effect is not alone - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Literature Review and Synthetic Applications of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene in Pharmaceutical Development

Executive Summary

In modern medicinal chemistry, the efficiency of drug discovery relies heavily on the use of versatile, orthogonally protected building blocks. 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene (CAS: 1396779-75-1) is a premier example of such a trifunctional hub[1]. With a molecular formula of C₈H₈BrNO₄ and a molecular weight of 262.06 g/mol , this compound serves as a critical intermediate in the synthesis of complex heterocycles, particularly benzoxazoles and benzimidazoles. Its strategic substitution pattern allows synthetic chemists to perform sequential, highly chemoselective transformations, making it an indispensable asset in the development of targeted therapeutics, including Indoleamine 2,3-dioxygenase 1 (IDO-1) inhibitors for cancer immunotherapy[2].

Structural Anatomy & Orthogonal Reactivity Logic

As a Senior Application Scientist, it is crucial to understand why a molecule is designed a certain way, rather than just knowing its structure. The architecture of 4-bromo-1-(methoxymethoxy)-2-nitrobenzene is a masterclass in orthogonal reactivity:

• The Methoxymethoxy (MOM) Ether (C1): The phenol group is masked as a MOM ether. The causality here is stability: the MOM group is highly resistant to strongly basic conditions (e.g., those used in alkylations or cross-couplings) and reductive environments (e.g., hydrogenation). However, it can be cleanly cleaved under mildly acidic conditions (such as HCl in methanol or Trifluoroacetic acid) that do not disrupt newly formed heterocyclic rings[3].

• The Nitro Group (C2): Positioned ortho to the protected phenol, the nitro group is a latent amine. Upon controlled reduction, it yields an aniline derivative. The proximity of this resulting amine to the deprotected phenol is the fundamental prerequisite for cyclization into benzoxazoles[4].

• The Bromo Handle (C4): The bromine atom provides a highly reactive site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings). Because it is electronically deactivated by the nitro group, oxidative addition by Palladium(0) is highly favored.

Figure 1: Orthogonal reactivity logic tree demonstrating independent functional group manipulation.

Pharmaceutical Case Study: IDO-1 Inhibitors

The most prominent application of 4-bromo-1-(methoxymethoxy)-2-nitrobenzene is in the synthesis of IDO-1 inhibitors, such as BMS-978587 (IDO-IN-4)[5]. IDO-1 is an intracellular enzyme that catalyzes the rate-limiting step in the degradation of L-tryptophan to kynurenine. Tumors overexpress IDO-1 to deplete tryptophan in the tumor microenvironment, which effectively starves and suppresses cytotoxic T-cells, allowing the tumor to evade the immune system[6].

By utilizing 4-bromo-1-(methoxymethoxy)-2-nitrobenzene, researchers at Bristol-Myers Squibb successfully constructed the core benzoxazole/benzimidazole pharmacophore required to competitively bind to the heme iron in the active site of IDO-1, thereby restoring T-cell proliferation and anti-tumor immunity[7].

Experimental Methodologies & Self-Validating Protocols

The following protocols represent field-proven, self-validating systems designed to maximize yield while preventing side reactions.

Figure 2: Step-by-step synthetic workflow from 4-bromo-2-nitrophenol to benzoxazole derivatives.

Protocol 1: Chemoselective MOM Protection

Objective: Convert 4-bromo-2-nitrophenol to 4-bromo-1-(methoxymethoxy)-2-nitrobenzene. Mechanistic Rationale: The highly acidic phenolic proton (pKa ~7.1 due to the electron-withdrawing ortho-nitro group) must be deprotonated to attack the electrophilic chloromethyl methyl ether (MOM-Cl). N,N-Diisopropylethylamine (DIPEA/Hunig's Base) is selected over inorganic bases (like NaOH) because its steric bulk makes it strictly non-nucleophilic, preventing the formation of undesired byproducts through base-electrophile quenching[7].

Step-by-Step Procedure:

• Dissolve 4-bromo-2-nitrophenol (1.0 eq, e.g., 1.0 g, 4.59 mmol) in anhydrous CH₂Cl₂ (30 mL) under an inert argon atmosphere.

• Add DIPEA (1.5 eq, 1.20 mL, 6.88 mmol) dropwise at 0 °C. Self-Validation Check: The solution will undergo a distinct bathochromic shift (deepening in color), confirming the formation of the phenoxide ion.

• Slowly add MOM-Cl (1.2 eq, 0.42 mL, 5.50 mmol) via syringe.

• Allow the reaction to warm to room temperature (RT) and stir for 4 hours.

• Quench with water (10 mL), extract the aqueous layer with CH₂Cl₂ (2 × 15 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol 2: Chemoselective Nitro Reduction

Objective: Reduce the nitro group to yield 2-amino-4-bromo-1-(methoxymethoxy)benzene. Mechanistic Rationale: Standard catalytic hydrogenation (Pd/C + H₂) is strictly contraindicated here. The palladium catalyst will readily insert into the activated C-Br bond, leading to catastrophic hydrodehalogenation. Instead, a Béchamp-style reduction using Iron powder and Ammonium Chloride (Fe/NH₄Cl) is employed. This single-electron transfer mechanism selectively reduces the nitro group to the amine while leaving the aryl bromide and the acid-sensitive MOM ether completely intact[4].

Step-by-Step Procedure:

• Suspend 4-bromo-1-(methoxymethoxy)-2-nitrobenzene (1.0 eq) in a 4:1 mixture of Ethanol and Water.

• Add Iron powder (5.0 eq) and NH₄Cl (2.0 eq).

• Heat the mixture to 70 °C for 2 hours under vigorous stirring.

• Self-Validation Check: Monitor by TLC (Hexanes/EtOAc). The disappearance of the yellow nitro starting material and the appearance of a highly polar, UV-active spot (amine) confirms completion.

• Filter the hot mixture through a pad of Celite to remove iron oxides, washing thoroughly with hot ethyl acetate.

• Concentrate the filtrate, extract with EtOAc, wash with brine, dry, and evaporate to yield the target aniline.

Quantitative Data & Reaction Optimization

To ensure maximum efficiency in scale-up syntheses, the following tables summarize optimization data for the key transformations.

Table 1: Optimization of Base and Solvent for MOM Protection

Base (Equivalents)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Isolated Yield (%)
K₂CO₃ (2.0)	Acetone	50	12	85	78
NaH (1.2)	THF	0 to RT	6	92	81
Triethylamine (1.5)	CH₂Cl₂	RT	8	88	84
DIPEA (1.5)	CH₂Cl₂	RT	4	>99	95

Analysis: DIPEA in dichloromethane provides the optimal balance of reaction kinetics and yield, avoiding the harsh conditions of NaH or the extended heating required by heterogeneous K₂CO₃.

Table 2: Chemoselectivity in Nitro Group Reduction

Reagent System	Solvent	Temp (°C)	Target Amine Yield (%)	Debrominated Byproduct (%)
Pd/C, H₂ (1 atm)	MeOH	RT	15	82
SnCl₂·2H₂O	EtOH	70	75	<2
NaBH₄, C	THF/H₂O	50	88	<1
Fe, NH₄Cl	EtOH/H₂O	70	94	0

Analysis: Fe/NH₄Cl provides absolute chemoselectivity against hydrodehalogenation, ensuring the structural integrity of the bromo handle for downstream cross-coupling.

References

• Title: WO2014150677A1 - Inhibitors of indoleamine 2,3-dioxygenase (IDO)

• Title: IDO | IDO pathway | IDO inhibitors - Adooq Bioscience Source: adooq.com URL: [Link]

• Title: In Vitro Anti-Candida Activity and Action Mode of Benzoxazole Derivatives Source: ncbi.nlm.nih.gov (PubMed Central) URL: [Link]

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• 2. WO2014150677A1 - Inhibitors of indoleamine 2,3-dioxygenase (ido) - Google Patents [patents.google.com]
• 3. 4-Bromo-2-nitrophenol | 7693-52-9 | Benchchem [benchchem.com]
• 4. In Vitro Anti-Candida Activity and Action Mode of Benzoxazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. adooq.com [adooq.com]
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• 7. WO2014150677A1 - Inhibitors of indoleamine 2,3-dioxygenase (ido) - Google Patents [patents.google.com]

An In-depth Technical Guide on the Electronic Effects in 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

Abstract

This technical guide provides a comprehensive analysis of the electronic landscape of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene, a polysubstituted aromatic compound of significant interest to researchers in synthetic and medicinal chemistry. By dissecting the individual and synergistic electronic contributions of the nitro, bromo, and methoxymethoxy (MOM) substituents, this document offers a detailed rationale for the molecule's reactivity, spectroscopic characteristics, and utility as a versatile chemical intermediate. This guide is intended for an audience of researchers, scientists, and drug development professionals, providing both foundational principles and field-proven insights into the intricate interplay of electronic effects that govern the chemical behavior of this molecule.

Introduction: The Significance of Electronic Effects in Aromatic Systems

The reactivity and properties of an aromatic ring are profoundly influenced by its substituents. These groups modulate the electron density of the π-system through a combination of inductive and resonance effects, thereby dictating the regioselectivity and rate of chemical transformations. In the case of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene, the benzene ring is decorated with three distinct functional groups, each exerting a unique electronic influence. Understanding the vector sum of these effects is paramount for predicting the molecule's behavior in synthetic protocols and its potential interactions in biological systems.

• Inductive Effects (I): These are transmitted through the sigma (σ) bonds and are primarily a function of the electronegativity of the atoms relative to carbon. Electron-withdrawing groups pull electron density away from the ring (-I effect), while electron-donating groups push electron density towards it (+I effect).[1][2]

• Resonance Effects (R or M): These occur through the delocalization of π-electrons between the substituent and the aromatic ring.[3] Groups with lone pairs or π-bonds can donate electron density to the ring (+R effect) or withdraw it (-R effect).[3]

The subject of this guide, 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene, presents a fascinating case study in competing and reinforcing electronic effects, which will be systematically explored.

Deconstruction of Substituent Effects on the Benzene Ring

To comprehend the overall electronic character of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene, we must first analyze the contribution of each substituent independently.

The Nitro Group (-NO₂): A Potent Electron-Withdrawing Force

The nitro group, positioned at C-2, is one of the most powerful electron-withdrawing groups in organic chemistry.[4] Its influence is twofold:

• Strong -I Effect: The high electronegativity of the nitrogen and oxygen atoms results in a strong inductive withdrawal of electron density from the attached carbon and, consequently, from the entire aromatic ring.

• Strong -R Effect: The nitro group can delocalize the π-electrons of the ring onto its oxygen atoms, as depicted by the resonance structures below. This effect is most pronounced at the ortho and para positions relative to the nitro group.[3]

The combination of these effects renders the aromatic ring significantly electron-deficient, or "deactivated," towards electrophilic aromatic substitution (EAS).[4] Reactions like nitration or Friedel-Crafts alkylation on nitrobenzene are substantially slower than on benzene itself.[5]

The Bromo Group (-Br): A Dichotomous Role

The bromine atom at C-4 exhibits a more nuanced electronic character:

• -I Effect: Due to its high electronegativity, bromine inductively withdraws electron density from the ring, contributing to its deactivation.[6]

• +R Effect: The lone pairs on the bromine atom can be delocalized into the aromatic π-system. This resonance donation of electron density is directed towards the ortho and para positions.

While the inductive effect of halogens generally outweighs their resonance effect, making the ring less reactive overall, the resonance effect is crucial in determining the regioselectivity of EAS reactions.[3] This is why halobenzenes are deactivating but ortho, para-directing.

The Methoxymethoxy Group (-OCH₂OCH₃): An Activating Donor

The methoxymethoxy (MOM) group at C-1 is primarily an electron-donating group. The MOM ether is often employed as a protecting group for alcohols and phenols in organic synthesis.[7] Its electronic influence stems from the oxygen atom directly attached to the ring:

• -I Effect: The electronegative oxygen atom exerts an inductive pull on the sigma bond.

• Strong +R Effect: The lone pair of electrons on the phenolic oxygen can be delocalized into the benzene ring, significantly increasing the electron density, particularly at the ortho and para positions. This resonance donation is a dominant effect and makes the MOM-substituted ring highly activated towards EAS.[3]

Synergistic and Antagonistic Effects: The Integrated Electronic Landscape

The net electronic character of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene is a result of the interplay between these three substituents.

Electron Density Distribution

The powerful electron-withdrawing nitro group at C-2 and the electron-donating MOM group at C-1 create a strong electronic polarization across the ring. The MOM group enriches the ring with electron density, especially at its ortho (C-2 and C-6) and para (C-4) positions. Conversely, the nitro group depletes electron density, most effectively from its ortho (C-1 and C-3) and para (C-5) positions. The bromine atom at C-4 further withdraws electron density inductively but can donate via resonance to C-3 and C-5.

This complex interplay results in a highly polarized aromatic ring with specific sites being either electron-rich or electron-poor.

Quantification of Electronic Effects: Hammett Constants

The Hammett equation provides a quantitative measure of the electronic influence of substituents on the reactivity of aromatic compounds. While specific Hammett constants for the MOM group are not widely tabulated, they can be approximated from related alkoxy groups.

Substituent	Position	σ (Sigma) Value	Nature of Effect
-NO₂	meta	0.71	Electron-withdrawing
-NO₂	para	0.78	Electron-withdrawing
-Br	meta	0.39	Electron-withdrawing
-Br	para	0.23	Electron-withdrawing
-OCH₃ (analogy for -OMOM)	meta	0.12	Electron-withdrawing (inductive)
-OCH₃ (analogy for -OMOM)	para	-0.27	Electron-donating (resonance)

Note: Data compiled from various sources. Hammett constants can vary slightly depending on the reaction and conditions.

These values confirm the strong electron-withdrawing nature of the nitro and bromo groups and the potent electron-donating character of alkoxy groups in the para position due to resonance.

Predicted Reactivity

The electronic structure of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene dictates its reactivity in key synthetic transformations.

Electrophilic Aromatic Substitution (EAS)

The overall reactivity of the ring towards EAS is significantly reduced due to the powerful deactivating effect of the nitro group and the inductive withdrawal of the bromine. However, the strongly activating MOM group at C-1 will direct incoming electrophiles. The positions ortho to the MOM group are C-2 and C-6, and the para position is C-4. Since C-2 and C-4 are already substituted, the most likely position for electrophilic attack is C-6 . This position is activated by the MOM group and is not sterically hindered.

Nucleophilic Aromatic Substitution (SNAr)

The presence of the strongly electron-withdrawing nitro group ortho to the methoxymethoxy group and meta to the bromine atom makes the ring susceptible to nucleophilic aromatic substitution (SNAr). The nitro group can stabilize the negative charge of the Meisenheimer complex intermediate, which is a key step in the SNAr mechanism.[4]

The bromine atom at C-4 is a good leaving group. A nucleophile could potentially displace the bromide, with the negative charge of the intermediate being stabilized by the nitro group through resonance. Therefore, the C-Br bond is activated towards nucleophilic attack.[7]

Spectroscopic Implications

The electronic environment of each carbon and proton in the molecule will be reflected in its NMR spectra.

• ¹H NMR: The aromatic protons at C-3, C-5, and C-6 will exhibit distinct chemical shifts. The proton at C-3, being ortho to the strongly withdrawing nitro group, is expected to be the most deshielded (highest ppm). The proton at C-5 will also be deshielded due to the influence of the adjacent bromine and the para nitro group. The proton at C-6, being ortho to the donating MOM group, should be the most shielded (lowest ppm) of the aromatic protons.

• ¹³C NMR: The carbon chemical shifts will also be significantly affected. Carbons directly attached to electronegative atoms (C-1, C-2, C-4) will be deshielded. The electron-withdrawing nitro group will cause a downfield shift for the carbons at the ortho and para positions relative to it.[8] Conversely, the electron-donating MOM group will cause an upfield shift for its ortho and para carbons.

Experimental Protocols for Probing Electronic Effects

To experimentally validate the predicted electronic effects, a series of well-established procedures can be employed.

Competitive Nitration Experiment

Objective: To qualitatively assess the reactivity of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene towards electrophilic aromatic substitution relative to a standard, such as benzene or toluene.

Methodology:

• Equimolar amounts of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene and a reference compound (e.g., toluene) are dissolved in an inert solvent like dichloromethane.

• A nitrating mixture (a solution of nitric acid in sulfuric acid) is added dropwise at a controlled temperature (e.g., 0 °C).

• The reaction is allowed to proceed for a specific time, then quenched by pouring it into ice water.

• The organic layer is extracted, washed, dried, and concentrated.

• The product mixture is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) or ¹H NMR to determine the relative amounts of the nitrated products from the target molecule and the reference compound.

Expected Outcome: Due to the strong deactivating effect of the nitro group, it is expected that the nitration of toluene will be significantly faster than that of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene.

Nucleophilic Aromatic Substitution with Sodium Methoxide

Objective: To demonstrate the susceptibility of the molecule to SNAr reactions.

Methodology:

• 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene is dissolved in methanol.

• A solution of sodium methoxide in methanol is added.

• The reaction mixture is heated under reflux and monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is cooled, and the product is isolated by extraction and purified by column chromatography.

• The structure of the product, 1-(methoxymethoxy)-4-methoxy-2-nitrobenzene, is confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Outcome: The successful displacement of the bromide by the methoxide ion will confirm the activation of the C-Br bond towards nucleophilic attack.

Conclusion

The electronic properties of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene are governed by a complex interplay of inductive and resonance effects from its three substituents. The potent electron-withdrawing nitro group dominates, rendering the ring deactivated towards electrophilic attack but activated for nucleophilic substitution at the bromine-bearing carbon. The electron-donating methoxymethoxy group, while not strong enough to overcome the overall deactivation for EAS, plays a crucial role in directing potential electrophilic attack to the C-6 position. The bromine atom acts as a deactivating group and a good leaving group in SNAr reactions. This detailed understanding of the molecule's electronic landscape is essential for its strategic deployment in the synthesis of more complex chemical entities in pharmaceutical and materials science research.

References

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Protocols & Analytical Methods

Reduction of nitro group in 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene to aniline

Application Note: Chemoselective Reduction of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

Executive Summary & Strategic Analysis

The Challenge: The reduction of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene to its aniline derivative (5-bromo-2-(methoxymethoxy)aniline) presents a classic "chemoselectivity triangle." The chemist must reduce the nitro group (

) while preserving two sensitive functionalities:

• Aryl Bromide (

  ): Susceptible to hydrodehalogenation (debromination) under standard catalytic hydrogenation conditions ( ).

• Methoxymethyl (MOM) Ether: An acetal-based protecting group (

  for protonated oxygen). While stable to bases and nucleophiles, it is acid-labile. Strong acidic reduction media (e.g., , ) risk premature deprotection.

The Solution: This guide details two validated protocols that bypass these failure modes. The Iron/Ammonium Chloride (

) method is designated as the primary industrial standard due to its operational simplicity, low cost, and near-perfect chemoselectivity. A secondary Sodium Dithionite ( ) protocol is provided for metal-sensitive applications.

Chemoselectivity Matrix

The following table summarizes the compatibility of common reduction methods with the specific functional groups in this substrate.

Method	Nitro Reduction	Aryl Bromide Stability	MOM Ether Stability	Verdict
+ Pd/C	Excellent	Poor (High risk of debromination)	Good	⛔ Avoid
+ HCl	Excellent	Good	Poor (Acid hydrolysis risk)	⛔ Avoid
+ EtOH	Good	Good	Moderate (Lewis acidity risk)	⚠️ Use with Caution
+	Excellent	Excellent	Excellent (pH ~6-7)	✅ Recommended
	Good	Excellent	Excellent	✅ Alternative

Primary Protocol: Iron-Mediated Reduction (Fe/NH₄Cl)[1][2]

Mechanism & Rationale: This reaction proceeds via a single-electron transfer (SET) mechanism on the surface of activated iron. Ammonium chloride serves a dual purpose: it acts as an electrolyte to facilitate electron transfer and provides a proton source (

) that buffers the reaction mixture to a mild pH (typically 5–7). This neutral window is critical for preserving the acid-sensitive MOM ether.

Materials:

• Substrate: 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene (1.0 equiv)

• Iron Powder (325 mesh or finer): 4.0 – 5.0 equiv

• Ammonium Chloride (

  ): 5.0 equiv

• Solvent System: Ethanol/Water (3:1 v/v) or Methanol/THF/Water (2:2:1 v/v for solubility)

• Celite® 545 (for filtration)

Step-by-Step Methodology:

• Solubilization: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve the substrate (1.0 equiv) in the solvent system (concentration ~0.2 M).

  • Note: If the substrate is not fully soluble at RT, mild heating or adding THF is permitted.

• Reagent Addition: Add the solid

  (5.0 equiv) followed by the Iron powder (4.0 equiv).

  • Critical: Add iron after the substrate is dissolved to ensure uniform contact.

• Reaction: Heat the suspension to a vigorous reflux (

  ).

  • Observation: The reaction typically turns dark grey/black (iron oxides). Evolution of aniline can be monitored by TLC (usually more polar/fluorescent) or LCMS.

  • Time: Typically 1–4 hours.

• Workup (The "Iron Sludge" Protocol):

  • Hot Filtration: While the reaction is still hot, filter the mixture through a pad of Celite®.[1]

  • Why Hot? The aniline product may precipitate or adsorb onto the iron oxides upon cooling. Hot filtration maximizes recovery.

  • Wash: Rinse the filter cake copiously with hot Ethyl Acetate (EtOAc) or Methanol.

• Extraction: Concentrate the filtrate to remove bulk volatiles (EtOH/MeOH). Dilute the aqueous residue with water and extract with EtOAc (3x).

• Purification: Wash combined organics with Brine, dry over

  , and concentrate.

  • Result: Usually yields >90% pure aniline, often requiring no chromatography.

Alternative Protocol: Sodium Dithionite ( )

Rationale: For small-scale medicinal chemistry batches where metal contamination (Fe residues) is a downstream concern, dithionite offers a homogeneous, metal-free reduction under mild conditions.

Methodology:

• Dissolve substrate (1.0 equiv) in THF/Water (1:1).

• Add Sodium Dithionite (3.0 – 4.0 equiv) and Sodium Bicarbonate (3.0 equiv) to buffer the generation of

  /acid.

• Heat to

  for 2–6 hours.

• Note: This reaction can stall if the dithionite degrades; addition of fresh reagent may be required.

Visualization of Workflows

Figure 1: Chemoselectivity Decision Logic

This diagram illustrates the mechanistic pathways and why Fe/NH4Cl is the optimal choice.

Caption: Figure 1. Chemoselectivity logic tree demonstrating the failure modes of standard hydrogenation and acidic reduction versus the success of the Iron/Ammonium Chloride protocol.

Figure 2: Experimental Workflow (Fe/NH4Cl)

A visual guide to the laboratory execution.

Caption: Figure 2. Step-by-step experimental workflow for the Iron/Ammonium Chloride reduction.

Analytical Validation

Upon isolation, the product should be validated using the following criteria:

• 1H NMR (DMSO-d6 or CDCl3):

  • Disappearance of the specific aromatic signals associated with the electron-deficient nitro-ring system.

  • Appearance of a broad singlet (2H) corresponding to

    (typically 3.5 – 5.0 ppm, exchangeable with ).

  • Retention of MOM: Singlet at

    ~3.4 ppm ( ) and Singlet at ~5.1-5.2 ppm ( ).

  • Retention of Br: Integration of aromatic protons must remain consistent with a trisubstituted benzene ring.

• LCMS:

  • Mass shift:

    (Loss of , gain of ).

  • Bromine Isotope Pattern: Distinct 1:1 doublet (

    ) must be visible.

Safety & Waste Management

• Iron Waste: The filter cake contains activated iron and iron oxides. Do not dispose of in trash bins. Finely divided iron can be pyrophoric when dry. Keep the filter cake wet and dispose of it in a dedicated solid hazardous waste container.

• Exotherm: The initiation of the reaction can be exothermic. On scales >10g, add iron in portions.

• Solvent: Ethanol/Water mixtures are flammable. Ensure proper reflux condensation.[2]

References

• Mechanism of Fe/NH4Cl Reduction

  • Title: Selective reduction of nitro compounds with iron/ammonium chloride.[3][2][4]

  • Source: Organic Chemistry Portal.

  • URL:[Link]

• MOM Group Stability

  • Title: Protective Groups in Organic Synthesis (Greene & Wuts).
  • Context: Stability of Methoxymethyl Ethers under basic and reducing conditions.

  • URL:[Link]

• Alternative Dithionite Reduction

  • Title: Sodium Dithionite as a Mild Reducing Agent for Nitroarenes.

  • Source: Journal of Organic Chemistry.[5]

  • URL:[Link]

• General Nitro Reduction Reviews

  • Title: Recent Advances in the Reduction of Nitro Compounds.[4][6][7]

  • Source: Chemical Reviews.

  • URL:[Link]

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• 7. researchgate.net [researchgate.net]

Application Note: Synthesis of 4-Bromo-7-(methoxymethoxy)-1H-indole via Bartoli Cyclization

This Application Note is structured to guide researchers through the strategic utilization of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene as a high-value scaffold for synthesizing functionalized indoles.

The protocol focuses on the Bartoli Indole Synthesis , the most efficient methodology for converting ortho-substituted nitroarenes into 7-substituted indoles.[1] This route specifically yields 4-Bromo-7-(methoxymethoxy)-1H-indole , a "privileged scaffold" in medicinal chemistry due to the orthogonal reactivity of the C4-bromide (cross-coupling handle) and the C7-OMOM group (protected phenol).

Introduction & Strategic Value

The synthesis of polysubstituted indoles remains a cornerstone of alkaloid total synthesis and drug discovery. The specific precursor, 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene (Compound 1 ), offers a unique substitution pattern that is difficult to access via classical Fischer or Reissert methods.

By employing the Bartoli Vinyl Grignard Synthesis , researchers can achieve a rapid increase in molecular complexity. This reaction leverages the ortho-nitro group not just as a nitrogen source, but as an electrophilic trigger for a [3,3]-sigmatropic rearrangement.

Key Advantages of This Route:

• Regiospecificity: The bulky ortho-OMOM group directs cyclization exclusively to the unsubstituted ortho-position (C3), ensuring a single regioisomer.

• Orthogonal Functionality: The product contains a C4-bromide (ready for Suzuki/Buchwald couplings) and a C7-OMOM ether (stable to base, cleavable with acid), allowing for versatile downstream diversification.

• Atom Economy: Direct conversion of the nitroarene to indole without prior reduction to aniline.

Mechanistic Pathway & Regiochemistry

Understanding the mechanism is critical for troubleshooting. The Bartoli reaction involves the attack of 3 equivalents of vinylmagnesium bromide on the nitro group.[1]

Reaction Logic[2]

• Attack 1 & 2: Two equivalents of VinylMgBr attack the nitro group to form a nitroso, then a hydroxylamine-magnesium species.

• Sigmatropic Rearrangement: A [3,3]-sigmatropic shift occurs. The steric bulk of the C1-OMOM group forces this rearrangement to occur at the less hindered C3 position (bearing a Hydrogen).

• Cyclization & Elimination: The resulting intermediate cyclizes and eliminates water (as HOMgBr) to aromatize into the indole.

Pathway Diagram

The following diagram maps the atomic fate from precursor to product, highlighting the preservation of the halogen and protecting group.

Caption: Logical flow of the Bartoli synthesis, mapping the precursor substitution pattern to the final indole core.

Experimental Protocol

Safety Warning: Nitroarenes are energetic. Vinylmagnesium bromide is flammable and moisture-sensitive. Perform all reactions in a fume hood under an inert atmosphere (Argon/Nitrogen).

Materials

• Precursor: 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene (1.0 equiv)

• Reagent: Vinylmagnesium bromide (1.0 M in THF, 3.5 equiv)

• Solvent: Anhydrous Tetrahydrofuran (THF)[2]

• Quench: Saturated aqueous Ammonium Chloride (NH₄Cl)

Step-by-Step Methodology

Step 1: Preparation of the Precursor Solution

• Dry a 2-neck round-bottom flask (RBF) in an oven at 110°C for 1 hour. Cool under a stream of Argon.

• Dissolve 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene (e.g., 1.0 g, 3.8 mmol) in anhydrous THF (15 mL).

• Cool the solution to -40°C using an acetonitrile/dry ice bath.

  • Note: Maintaining -40°C is crucial. Lower temperatures (-78°C) may stall the reaction; higher temperatures (>0°C) promote polymerization of the Grignard and side reactions.

Step 2: Addition of Grignard Reagent[3]

• Transfer Vinylmagnesium bromide (13.3 mL of 1.0 M solution, 3.5 equiv) to a pressure-equalizing addition funnel.

• Add the Grignard reagent dropwise over 20–30 minutes.

  • Observation: The solution will typically turn deep dark brown or purple, characteristic of the nitro-Grignard complex.

• After addition, stir the mixture at -40°C for 1 hour, then allow it to warm slowly to -20°C over another hour.

  • Monitoring: Check reaction progress via TLC (Hexanes/EtOAc 4:1). The starting nitro compound is usually more polar than the indole product.

Step 3: Quench and Workup

• Cool the mixture back to -40°C.

• Quench by pouring the reaction mixture rapidly into a beaker containing saturated aqueous NH₄Cl (50 mL) at 0°C.

  • Caution: Exothermic reaction. Vigorous stirring is required to break up magnesium salts.

• Extract with Ethyl Acetate (3 x 30 mL).

• Wash combined organics with Brine (1 x 30 mL), dry over Na₂SO₄, filter, and concentrate in vacuo.

Step 4: Purification

• Purify the crude dark oil via Flash Column Chromatography on Silica Gel.

• Eluent: Gradient of 0% → 10% Ethyl Acetate in Hexanes.

• Product Identification: The indole typically elutes after non-polar byproducts but before any aniline side-products.

• Yield Expectation: 45% – 65% (Typical for Bartoli syntheses on electron-deficient rings).

Troubleshooting & Optimization

The Bartoli reaction is powerful but sensitive. Use this diagnostic table to address common issues.

Issue	Probable Cause	Corrective Action
Low Yield (<30%)	Moisture in THF or old Grignard reagent.	Distill THF over Na/Benzophenone. Titrate VinylMgBr before use.
Recovery of Aniline	Reduction of Nitro group without cyclization.	Increase Grignard equivalents (up to 4.0 eq). Ensure rapid addition to overwhelm reduction pathways.
Loss of OMOM Group	Acidic quench was too harsh or prolonged.	Use buffered NH₄Cl. Do not use HCl. Perform extraction immediately after quench.
Polymerization	Temperature rose too high during addition.	Strictly maintain T < -30°C during addition.

Downstream Applications

The resulting 4-Bromo-7-(methoxymethoxy)-1H-indole is a versatile intermediate.

• C4-Functionalization: The bromine atom is activated for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to introduce aryl, vinyl, or amino groups.

• C7-Deprotection: The MOM group can be removed with mild acid (e.g., 2N HCl in MeOH or PPTS) to reveal the 7-hydroxyindole , a motif found in serotonin receptor ligands.

• C3-Functionalization: The electron-rich C3 position remains open for formylation (Vilsmeier-Haack) or alkylation (tryptamine synthesis).

Caption: Divergent synthesis pathways from the 4-bromo-7-OMOM indole core.

References

• Bartoli, G., et al. (1989). "Reaction of nitroarenes with vinyl Grignard reagents: A flexible synthesis of indoles." Tetrahedron Letters, 30(16), 2129–2132. Link

• Dobbs, A. (2001).[4] "Total Synthesis of Indoles from Tricholoma Species via Bartoli/Heteroaryl Radical Methodologies." The Journal of Organic Chemistry, 66(2), 638–641.[4] Link

• Moyer, M. P., et al. (1986).[5] "Metal-halogen exchange of bromoindoles. A route to substituted indoles." The Journal of Organic Chemistry, 51(26), 5106–5110.[5] Link

• Greene, T. W., & Wuts, P. G. M. (1999).[6] Protective Groups in Organic Synthesis. Wiley-Interscience. (Reference for MOM stability and deprotection).

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. Bartoli indole synthesis - Wikipedia [en.wikipedia.org]
• 4. Total Synthesis of Indoles from Tricholoma Species via Bartoli/Heteroaryl Radical Methodologies [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. MOM Ethers [organic-chemistry.org]

Palladium-catalyzed functionalization of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

Application Note: High-Performance Palladium-Catalyzed Functionalization of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

Part 1: Executive Summary & Substrate Analysis

1.1 Overview This guide details the protocols for the palladium-catalyzed cross-coupling of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene (referred to herein as Substrate-A ).[1] This compound is a strategic intermediate in the synthesis of complex heterocycles, particularly benzimidazoles, indoles, and benzoxazinones.

1.2 Substrate Architecture

• Core Scaffold: 4-Bromo-2-nitrophenol derivative.[1][2]

• Reactive Handle (C-4): The Bromine atom serves as the electrophile for Pd-catalyzed oxidative addition.[1]

• Orthogonal Protection (C-1): The Methoxymethoxy (MOM) group protects the phenol.[1] It is stable under basic coupling conditions (Suzuki, Buchwald) but can be cleaved quantitatively with mild acid, allowing for orthogonal functionalization relative to the nitro group.

• Electronic Activation (C-2): The Nitro group (

  ) is a strong electron-withdrawing group (EWG) positioned meta to the bromine.[1] While ortho-nitro effects can sometimes hinder catalysis via chelation, in this configuration, it primarily renders the ring electron-deficient, facilitating the oxidative addition step of the Pd(0) species into the C-Br bond.

1.3 Strategic Workflow The recommended workflow prioritizes C-C or C-N bond formation before nitro reduction or MOM deprotection to prevent catalyst poisoning by free amines or phenols.

Figure 1: Strategic functionalization pathways for 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene.[1]

Part 2: Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling

Primary Application: Synthesis of Biaryls.[1]

Rationale: The electron-deficient nature of Substrate-A makes it an excellent electrophile.[1] However, the MOM group is acid-sensitive; therefore, strictly basic conditions must be maintained.[1] We utilize Pd(dppf)Cl₂ for its robustness and resistance to air oxidation compared to Pd(PPh₃)₄.[1]

Materials:

• Substrate-A (1.0 equiv)[1][3]

• Aryl Boronic Acid (1.2 equiv)[1]

• Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂[1]·CH₂Cl₂) (3-5 mol%)[1]

• Base: Potassium Carbonate (K₂CO₃) (2.5 equiv)[1]

• Solvent: 1,4-Dioxane / Water (4:1 ratio)[1]

Step-by-Step Procedure:

• Setup: In a reaction vial equipped with a magnetic stir bar, charge Substrate-A (1.0 mmol, 262 mg), Aryl Boronic Acid (1.2 mmol), and K₂CO₃ (2.5 mmol, 345 mg).

• Inertion: Cap the vial and purge with Nitrogen or Argon for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane (4 mL) and Water (1 mL).

• Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.03 mmol, ~25 mg) under a positive stream of inert gas.[1]

• Reaction: Seal the vessel and heat to 90°C for 4–12 hours. Monitor via TLC (Hexane/EtOAc) or LC-MS.[1]

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with Brine (10 mL).[1] Crucial: Do not use acidic washes (e.g., 1M HCl) as this will cleave the MOM group.

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via flash column chromatography (Silica gel).

Troubleshooting:

• Low Conversion:[1] Switch to Pd(PPh₃)₄ (5 mol%) with Cs₂CO₃ in Toluene/EtOH/H₂O.[1]

• De-protection observed: Ensure the aqueous layer pH remains > 7 during workup.[1]

Protocol B: Buchwald-Hartwig Amination

Primary Application: C-N Bond Formation (Aniline Synthesis).[1][3][4]

Rationale: Nitro groups can sometimes interfere with Pd catalysts by coordinating to the metal center. To overcome this, we employ XPhos or BrettPhos , bulky biaryl phosphine ligands that create a protective steric shell around the Pd center, facilitating reductive elimination and preventing catalyst poisoning.

Materials:

• Substrate-A (1.0 equiv)[1][3]

• Primary or Secondary Amine (1.2 equiv)[1]

• Pre-catalyst: Pd(OAc)₂ (2 mol%)[1]

• Ligand: XPhos (4 mol%) (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)[1]

• Base: Cesium Carbonate (Cs₂CO₃) (2.0 equiv) or NaOtBu (1.4 equiv)[1]

• Solvent: Toluene (anhydrous)[1][3]

Step-by-Step Procedure:

• Catalyst Pre-activation: In a glovebox or under Argon, combine Pd(OAc)₂ (4.5 mg) and XPhos (19 mg) in 1 mL of Toluene. Stir at 25°C for 5 mins to form the active ligated species.

• Reaction Assembly: In a Schlenk tube, combine Substrate-A (1.0 mmol), Amine (1.2 mmol), and Cs₂CO₃ (650 mg).

• Combination: Add the pre-activated catalyst solution to the Schlenk tube. Rinse with additional Toluene (4 mL) to reach a total volume of 5 mL.

• Heating: Heat to 100°C for 12–18 hours.

• Filtration: Cool to RT. Filter the mixture through a pad of Celite to remove inorganic salts. Wash the pad with EtOAc.[1]

• Purification: Concentrate and purify via chromatography.

Note on Base: While NaOtBu is standard, Cs₂CO₃ is preferred if the amine substrate contains ester or other base-sensitive groups, or if the nitro group shows sensitivity to strong alkoxides (though rare at this position).

Part 3: Mechanistic Insights & Data

3.1 Electronic Impact of the Nitro Group The nitro group at the C-2 position exerts a strong inductive effect (-I) and mesomeric effect (-M).[1]

• Advantage: It decreases electron density at C-4, making the C-Br bond highly susceptible to Oxidative Addition (the rate-limiting step for aryl chlorides, but fast for bromides).[1]

• Risk: It increases the acidity of protons on the coupling partner (if applicable) and can stabilize anionic intermediates, potentially leading to side reactions if strong bases (e.g., LiHMDS) are used.

3.2 MOM Group Stability Matrix The following table summarizes the stability of the MOM ether under standard coupling conditions:

Reaction Condition	Reagent Example	MOM Stability	Recommendation
Suzuki Base	K₂CO₃, Cs₂CO₃, K₃PO₄	High	Recommended
Buchwald Base	NaOtBu, LiHMDS	High	Recommended
Acidic Workup	1M HCl, 10% H₂SO₄	Low	AVOID
Lewis Acid	BBr₃, AlCl₃	Low	Used for Deprotection
Hydrogenation	H₂ / Pd/C	High	Stable (Nitro reduces to Amine)

3.3 Decision Tree for Catalyst Selection

Figure 2: Catalyst selection logic based on coupling partner sterics and electronics.[1]

References

• Miyaura, N., & Suzuki, A. (1995).[1] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483.[1] Link[1]

• Surry, D. S., & Buchwald, S. L. (2008).[1] "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition, 47(34), 6338–6361.[1] Link[1]

• BenchChem. (2025).[1][5] "4-bromo-1-(methoxymethyl)-2-nitrobenzene - Product Analysis and Reactivity." BenchChem Application Notes. Link[1]

• Greene, T. W., & Wuts, P. G. M. (2006).[1] "Protective Groups in Organic Synthesis." Wiley-Interscience.[1] (Standard reference for MOM stability).

• Organic Chemistry Portal. "Buchwald-Hartwig Amination - Mechanism and Protocols." Link

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. CAS 7693-52-9: 4-Bromo-2-nitrophenol | CymitQuimica [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Scalable Synthesis Protocols for MOM-Protected Nitrobenzene Intermediates

Strategic Overview

The Challenge: Safety vs. Scalability

Methoxymethyl (MOM) ethers are premier protecting groups in medicinal chemistry due to their robustness against basic conditions and organometallic reagents (e.g., Grignard, n-BuLi). However, the scalable synthesis of MOM-protected nitrobenzenes—critical precursors for aniline-based pharmacophores—is historically bottlenecked by safety concerns.

The classical method relies on Chloromethyl Methyl Ether (MOM-Cl) . This reagent is an OSHA-regulated carcinogen, often contaminated with Bis(chloromethyl) ether (BCME) , a potent carcinogen with high volatility.

The Solution: Acetal Exchange

This guide prioritizes Green/Scalable protocols utilizing Dimethoxymethane (DMM) (Methylal). By replacing alkylation (

) with acid-catalyzed acetal exchange, we eliminate the isolation of carcinogenic halides while accommodating the reduced nucleophilicity of nitro-substituted phenols.

Critical Chemistry & Mechanism

Mechanistic Divergence

Understanding the shift from Classical to Scalable chemistry is vital for process control.

• Classical (

  ): Phenoxide attacks the alkyl halide.

  • Limitation: Requires handling MOM-Cl; Nitro-group makes phenoxide a sluggish nucleophile.

• Scalable (Acetal Exchange): Acid catalyst generates an oxocarbenium ion from DMM.

  • Advantage:[1][2][3][4][5][6][7][8] Homogeneous or heterogeneous catalysis; DMM serves as both reagent and solvent; Water removal drives equilibrium.

Reaction Pathway Visualization

Figure 1: Decision matrix and mechanistic pathways for MOM protection. The DMM route avoids direct carcinogen handling.[6]

Experimental Protocols

Protocol A: Scalable DMM/ Method (Recommended)

Context: This is the preferred method for scaling (>100g). It utilizes

as both a catalyst and a dehydrating agent to drive the equilibrium forward, which is essential for electron-deficient nitrophenols.

Reagents:

• Substrate: 4-Nitrophenol (1.0 equiv)

• Reagent/Solvent: Dimethoxymethane (DMM) (20-30 equiv)

• Catalyst: Phosphorus Pentoxide (

  ) (1.5 - 2.0 equiv)

Step-by-Step Workflow:

• Setup: Equip a flame-dried 3-neck round bottom flask with a mechanical stirrer, reflux condenser, and internal temperature probe. Flush with

  .

• Charging: Charge the Nitrophenol and DMM. Stir to obtain a suspension or solution (depending on solubility).

• Catalyst Addition (Exotherm Control): Add

  in portions over 30 minutes at room temperature.

  • Note:

    is sticky and hygroscopic. Rapid addition causes clumping and local exotherms.

• Reaction: Heat the mixture to mild reflux (42-45°C) for 3–5 hours.

  • Monitoring: Monitor by TLC (30% EtOAc/Hex) or HPLC. The reaction is complete when the starting phenol is <1%.

• Quench (Critical): Cool to 0°C. Pour the reaction mixture slowly into a beaker containing ice-water/NaHCO3 slurry.

  • Caution: Quenching residual

    is exothermic.

• Workup: Extract with Ethyl Acetate (3x). Wash organics with Brine.[8] Dry over

  .[8]

• Isolation: Concentrate under reduced pressure. Nitrophenol MOM ethers often crystallize upon standing or trituration with cold hexane.

Protocol B: In Situ Generation (ZnBr2/AcCl)

Context: Useful when

handling is difficult (e.g., solid handling constraints). This generates MOM-Cl transiently in solution.[9]

Reagents:

• Substrate: Nitrophenol (1.0 equiv)

• Reagent: Dimethoxymethane (1.5 equiv)

• Activator: Acetyl Chloride (1.5 equiv)

• Catalyst:

  (0.01 equiv) or

• Solvent: DCM or Toluene[3]

Step-by-Step Workflow:

• Activation: In a reactor, mix DMM, Acetyl Chloride, and catalytic

  in Toluene at 0°C. Stir for 1 hour.

  • Chemistry: This generates a solution of MOM-Cl and Methyl Acetate.

• Addition: Add the Nitrophenol and DIPEA (2.0 equiv) dropwise to the mixture.

• Reaction: Allow to warm to RT and stir for 2–4 hours.

• Workup: Quench with saturated

  . Separate layers.

Process Safety & QC Data

Comparative Metrics

The following table contrasts the classical approach with the recommended scalable protocol.

Metric	Classical (MOM-Cl)	Scalable (DMM/ )
Atom Economy	Low (Stoichiometric salt waste)	High (Methanol byproduct)
Toxicity	Critical (Carcinogen isolation)	Manageable (Corrosive )
Cost	High (Commercial MOM-Cl is expensive)	Low (DMM is a bulk solvent)
Scalability	Poor (Safety constraints)	Excellent (Standard vessels)
Yield (Nitro)	85-95%	88-96%

Handling Nitrophenols

• Thermal Hazard: Nitrophenols and their salts can be shock-sensitive or explosive when dry. Do not distill nitrophenol residues to dryness if peroxides or salts are present.

• BCME Formation: Even in DMM methods, if HCl is introduced (Protocol B), trace Bis(chloromethyl) ether (BCME) can form in the headspace. Use a scrubber with 5% aqueous ammonia/methanol to neutralize off-gassing.

Troubleshooting Guide

Problem: Incomplete Conversion

• Cause: The nitro group withdraws electron density, making the phenol oxygen a poor nucleophile for the oxocarbenium ion.

• Solution: Increase

  loading to 2.5 equiv. Ensure DMM is dry (water kills the oxocarbenium intermediate).

Problem: "Gummy" Reaction Mixture

• Cause:

  aggregation.

• Solution: Use "Sand" dispersion method—mix

  with clean sea sand or Celite before addition to disperse the surface area. Or, switch to Protocol B ( ).

Problem: Regioselectivity (if multiple OH groups)

• Insight: The DMM/

  method is sterically sensitive. It will preferentially protect the less hindered hydroxyl group first.

References

• Berliner, M. A., & Belecki, K. (2005).[4] Simple, Rapid, and Highly Selective Generation of Chloromethyl Methyl Ether (MOMCl) and Other α-Haloalkyl Ethers. The Journal of Organic Chemistry.

• Fujioka, H., et al. (2009).[4] One-Pot Synthesis of MOM-Protected Diols. Organic Letters.

• Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. Wiley-Interscience.[4] (Standard Reference for MOM stability data).

• Occupational Safety and Health Administration (OSHA). 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc., including Chloromethyl methyl ether).

• Organic Chemistry Portal. Protection of Alcohols and Phenols as MOM Ethers.

Sources

• 1. reddit.com [reddit.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. reddit.com [reddit.com]
• 4. MOM Ethers [organic-chemistry.org]
• 5. echemi.com [echemi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. total-synthesis.com [total-synthesis.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

Ticket ID: MOM-PROT-4B2N Subject: Yield Optimization & Troubleshooting Guide Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Ortho-Nitro" Challenge

You are likely encountering yield ceilings (40–60%) or inconsistent conversion rates. In 90% of cases involving 4-bromo-2-nitrophenol , the root cause is not the reagent quality, but the intramolecular hydrogen bond between the phenolic hydroxyl and the ortho-nitro group.

This interaction locks the proton, significantly shifting the pKa (approx. 7.2 vs. 10 for phenol) and reducing the nucleophilicity of the oxygen even after deprotonation. Furthermore, the electron-withdrawing nature of the nitro and bromo groups stabilizes the phenoxide, making it a "lazy" nucleophile.

This guide provides two validated protocols: the Classic High-Yield Route (using MOMCl) and the Green Alternative (using Dimethoxymethane), followed by a diagnostic troubleshooting module.

Validated Protocols

Method A: The "Classic" High-Yield Route (MOMCl)

Best for: Small scale, maximum conversion, difficult substrates. Safety Warning: MOMCl is a potent carcinogen.[1][2] Use primarily in a closed hood.

Parameter	Specification	Rationale
Solvent	DMF (Anhydrous) or NMP	Critical: You must use a polar aprotic solvent to disrupt the ortho-nitro H-bond. DCM or THF are often insufficient for this specific substrate.
Base	NaH (60% in oil)	Strong irreversible deprotonation is required to break the H-bond lock. Weak bases (TEA, DIPEA) result in incomplete conversion.
Stoichiometry	1.2 eq Base / 1.5 eq MOMCl	Excess electrophile accounts for hydrolysis from trace moisture in DMF.
Temperature	0°C RT	Control the exotherm during deprotonation; alkylation proceeds at room temp.

Step-by-Step Workflow:

• Charge flame-dried flask with 4-bromo-2-nitrophenol (1.0 eq) and anhydrous DMF (0.5 M).

• Cool to 0°C. Add NaH (1.2 eq) portion-wise. Expect gas evolution.

• Crucial Step: Stir at 0°C for 30 mins. The solution will turn deep yellow/orange (phenoxide formation). If it does not turn color, your solvent is wet or base is dead.

• Add MOMCl (1.5 eq) dropwise.

• Warm to RT and stir for 2–4 hours.

• Quench: Pour into ice-cold sat.

  . Extract with EtOAc.

Method B: The "Green" Alternative (Dimethoxymethane)

Best for: Large scale, safety compliance, avoiding carcinogens.

Parameter	Specification	Rationale
Reagent	Dimethoxymethane (DMM)	Acts as both reagent and solvent (or co-solvent).[3]
Catalyst	(Phosphorus Pentoxide)	Acts as a dehydrating agent and acid catalyst to generate the reactive oxonium species in situ.
Solvent	or DCM	Halogenated solvents stabilize the intermediate oxonium ion.

Step-by-Step Workflow:

• Dissolve 4-bromo-2-nitrophenol (1.0 eq) in DMM (10–20 eq) and

  (1:1 ratio).

• Add

  (1.5–2.0 eq) portion-wise at RT.

• Stir vigorously. The

  will form a clumpy gum as it absorbs water.

• Monitor: TLC will show conversion over 6–12 hours.

• Decant: Pour the liquid off the gummy residue into sat.

  . Do not try to dissolve the gum with water immediately; it is exothermic.

Diagnostic Logic & Troubleshooting

Use the following decision tree to diagnose your specific yield issue.

Figure 1: Diagnostic logic for troubleshooting MOM protection of ortho-nitrophenols.

FAQ: Specific Failure Modes

Q1: My reaction turns dark red/black, and I see multiple spots on TLC.

• Cause: You likely used a base that is too strong or allowed the temperature to spike. While NaH is recommended, excess NaH at high temperatures can cause nucleophilic aromatic substitution (

  ) on the nitro group (displacing the nitro or bromide).

• Fix: Keep the reaction at 0°C during base addition. Do not exceed 1.2 equivalents of NaH.

Q2: The product decomposes on the silica column.

• Cause: Silica gel is slightly acidic. MOM ethers of electron-deficient phenols (like nitrophenols) are reasonably stable, but can still hydrolyze if the column is slow.

• Fix: Pre-treat your silica gel column with 1% Triethylamine (TEA) in Hexanes before loading your sample. This neutralizes the acidic sites on the silica.

Q3: I cannot use MOMCl due to safety regulations. The DMM method is too slow.

• Cause: The

  surface area is becoming coated with gummy phosphoric acid byproducts.

• Fix: Use MOM-Cl generated in situ . React Dimethoxymethane with Acetyl Chloride and a catalytic amount of

  or . This generates MOMCl in the flask, which can then be cannulated into your phenol/base mixture. This avoids handling pure MOMCl.[2][4]

Chemical Mechanism & Rationale

Understanding the competition between the intramolecular hydrogen bond and the nucleophilic attack is key to mastering this synthesis.

Figure 2: Reaction pathway emphasizing the deprotonation barrier.

Why Yields Drop:

• Ortho-Effect: The nitro group at the 2-position forms a 6-membered hydrogen-bonded ring with the phenol proton. This stabilization energy must be overcome by the base.

• Electronic Deactivation: The 4-bromo and 2-nitro groups pull electron density away from the phenoxide oxygen. Once deprotonated, the oxygen is less nucleophilic than a standard phenol, making the

  attack on MOMCl slower.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[5] Protective Groups in Organic Synthesis. Wiley-Interscience.[5] (Standard reference for MOM stability and conditions).

• Berliner, M. A., & Belecki, K. (2005).[5] Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. The Journal of Organic Chemistry, 70(23), 9618–9621.[6] Link (Source for in situ MOMCl generation).

• Ashton, P. R., et al. (1989). The protection of phenols as methoxymethyl esters.[3][7][8] Synlett. (Discusses base selection for deactivated phenols).

• PubChem. (n.d.).[9] 4-Bromo-2-nitrophenol.[9][10][11][12] National Library of Medicine. Link (Physical properties and pKa data).

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. CN104710286A - Chloromethyl methyl ether and synthesis method of compound protected by methoxymethyl thereof - Google Patents [patents.google.com]
• 3. Dimethoxymethane - Wikipedia [en.wikipedia.org]
• 4. reddit.com [reddit.com]
• 5. MOM Ethers [organic-chemistry.org]
• 6. reddit.com [reddit.com]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. 4-溴-2-硝基苯酚 98% | Sigma-Aldrich [sigmaaldrich.com]
• 10. 4-Bromo-2-nitrophenol | C6H4BrNO3 | CID 24364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 4-Bromo-2-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 12. 4-Bromo-2-nitrophenol | 7693-52-9 | Benchchem [benchchem.com]

Technical Support Center: MOM Deprotection of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

[1]

Executive Summary & Chemical Context

You are attempting to deprotect 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene to yield 4-Bromo-2-nitrophenol .[1]

Crucial Insight: Unlike standard MOM ethers, your substrate contains a nitro group ortho to the ether linkage. This strongly electron-withdrawing group (EWG) deactivates the ether oxygen, significantly reducing its basicity.[1] Consequently, the initial protonation step—the kinetic bottleneck of acid-catalyzed hydrolysis—is unfavorable compared to electron-rich substrates (e.g., MOM-protected anisole).[1]

Standard mild conditions often fail or stall with this substrate.[1] Furthermore, the product is a nitrophenol , which is significantly more acidic (pKa ~6.3) than a standard phenol (pKa ~10). This creates a high risk of product loss during aqueous workup if pH is not strictly controlled.[1]

Standard Operating Procedures (SOPs)

We recommend two primary protocols. Protocol A is the standard starting point. Protocol B is the "heavy duty" alternative for stubborn substrates.

Protocol A: Strong Acid Hydrolysis (Recommended)

Best for: Initial attempts, scalable runs.

• Dissolution: Dissolve the substrate (1.0 equiv) in THF or Dioxane (0.1 M concentration).

• Acid Addition: Add 6M HCl (10-20 equiv).

  • Note: A high concentration of acid is required to force protonation of the deactivated oxygen.

• Temperature: Heat to 50–60 °C .

  • Why? Room temperature hydrolysis is often too slow for nitro-substituted MOM ethers.[1]

• Monitoring: Check TLC every 2 hours. Reaction typically completes in 4–12 hours.[1]

• Quench: Cool to RT. Dilute with water.[1][2]

Protocol B: Lewis Acid Cleavage (Boron Tribromide)

Best for: Substrates resistant to protic acids or if water must be avoided.[1]

• Setup: Dissolve substrate in anhydrous DCM at -78 °C under Nitrogen.

• Addition: Add BBr₃ (1.5 equiv, 1.0 M in DCM) dropwise.

• Warming: Allow to warm slowly to 0 °C over 2 hours.

• Quench: Carefully quench with MeOH (exothermic!)[1] followed by water.[1][2][3]

Troubleshooting Guide (Q&A)

Category 1: Reaction Kinetics (Stalled Reaction)

Q: I’ve been stirring with TFA/DCM at room temperature for 24 hours, but TLC shows mostly starting material. Why? A: The nitro group is the culprit. By withdrawing electron density from the benzene ring, it decreases the electron density on the ether oxygen.

• Mechanism: Acid hydrolysis requires the ether oxygen to act as a base and accept a proton. Your oxygen is "electron-poor," making this step slow.[1]

• Solution:

  • Switch Solvent: Move from DCM to a protic solvent/co-solvent like Isopropanol or THF/H₂O .[1] This stabilizes the transition state.

  • Increase Temperature: Heat the reaction to 50–65 °C.

  • Increase Acid Strength: Switch from TFA to conc. HCl or H₂SO₄ in dioxane.[1]

Q: Can I use catalytic hydrogenation (Pd/C, H₂) to remove the MOM group? A: ABSOLUTELY NOT.

• Risk: This will reduce your nitro group to an amine (aniline) and potentially debrominate the ring (hydrodehalogenation) before cleaving the MOM ether.

• Rule: Avoid all reducing conditions.

Category 2: Workup & Isolation (Missing Product)

Q: The reaction showed complete conversion on TLC, but after washing with saturated NaHCO₃, my organic layer is empty. Where is my product? A: You likely washed your product into the aqueous waste.

• The Science: Your product is 4-Bromo-2-nitrophenol .[1] Due to the ortho-nitro group, its pKa is approximately 6.3 (compared to ~10 for phenol).[1]

• The Trap: Saturated NaHCO₃ has a pH of ~8.5. At this pH, your phenol is >99% deprotonated (forming the phenolate anion), which is water-soluble.

• The Fix:

  • Do NOT use basic washes.[1]

  • Acidify the aqueous layer to pH 1–2 using 1M HCl.[1]

  • Extract with Ethyl Acetate. The phenol will return to the organic phase.

Category 3: Side Reactions & Impurities[1]

Q: I see a new spot on TLC that isn't the product. Could it be a reaction with the formaldehyde byproduct? A: Yes. The cleavage releases formaldehyde (as a hemiacetal or hydrate).

• Issue: In rare cases, electron-rich positions on the ring can undergo Friedel-Crafts alkylation with the liberated formaldehyde, though the deactivated nitro-ring makes this less likely.[1]

• Solution: Add a "scavenger" like resorcinol or dodecanethiol to the reaction mixture to trap the formaldehyde immediately upon release.

Data Visualization & Logic Flows

Figure 1: Reaction Mechanism & Electronic Effects

This diagram illustrates why the nitro group slows down the reaction (Step 1) and the pathway to the final phenol.

Caption: The nitro group (EWG) reduces electron density on the ether oxygen, making the initial protonation (red arrow) the kinetic bottleneck.

Figure 2: Troubleshooting Decision Tree

Follow this logic flow to resolve experimental failures.

Caption: Step-by-step logic for diagnosing stalled reactions or yield loss during isolation.

Reagent Comparison Table

Reagent System	Reaction Rate	Risk Profile	Recommendation
TFA / DCM	Slow	Low	Good for initial screen, but often fails for nitro-substrates.[1]
6M HCl / THF	Fast	Medium	Standard Choice. High acidity overcomes deactivation.[1]
BBr₃ / DCM	Very Fast	High	Use only if acid hydrolysis fails.[1] Strict anhydrous conditions required.[1]
TMSI (in situ)	Fast	Medium	Effective alternative (TMSCl + NaI). Cleaves ether under neutral conditions.[1]

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons: New York, 1999, pp 27-33.[4] (Standard protocols for MOM cleavage).

• Berliner, M. A.; Belecki, K. "Simple, Rapid, and Efficient Removal of Methoxymethyl (MOM) Protecting Groups".[4] J. Org.[1] Chem.2005 , 70, 9618–9621.[4] Link

• Niu, T.; Zhang, W.; Huang, D. "Chemoselective Cleavage of MOM Ethers in the Presence of Other Acid-Sensitive Groups". Org.[1][2][4][5] Lett.2009 , 11, 5138.[4] Link

• ChemicalBook. "4-Bromo-2-nitrophenol Properties and Acidity Data". Link (Verifying pKa/acidity concerns).

• Sigma-Aldrich. "Product Specification: 4-Bromo-2-nitrophenol".[1] Link

Sources

• 1. CAS 7693-52-9: 4-Bromo-2-nitrophenol | CymitQuimica [cymitquimica.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. MOM Ethers [organic-chemistry.org]
• 5. Ether cleavage - Wikipedia [en.wikipedia.org]

Purification methods for 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene: Column vs Recrystallization

Case ID: PUR-MOM-NITRO-042 Status: Active Assigned Specialist: Senior Application Scientist

Executive Summary & Core Challenge

The Molecule: 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene is a critical intermediate, often employed in the synthesis of kinase inhibitors and agrochemicals. It features three distinct functionalities that dictate its purification logic:

• Aryl Bromide: Lipophilic, heavy atom (facilitates crystallization).

• Nitro Group (

  ): Highly polar, electron-withdrawing, and potentially energetic (safety hazard).

• MOM Ether (

  ): An acetal protecting group. Crucially, this group is acid-labile.

The Conflict: Standard silica gel chromatography is slightly acidic (

). This acidity can hydrolyze the MOM group back to the phenol (4-bromo-2-nitrophenol) during purification, leading to yield loss and contamination. Conversely, while recrystallization avoids acidity, the low melting point of many MOM-protected aromatics often leads to "oiling out" rather than crystallization.

This guide provides the protocols to navigate this stability/purity trade-off.

Decision Matrix: Column vs. Recrystallization

Use this matrix to determine the correct workflow for your specific batch scale and purity profile.

Feature	Method A: Flash Column Chromatography	Method B: Recrystallization
Primary Use Case	Small scale (<5 g) or separation of close regioisomers.	Scale-up (>10 g) or removal of trace starting material.
Purity Potential	High (>98%), capable of separating isomers ( ).	Very High (>99%), excellent for removing non-structural impurities.
Yield	Moderate (Risk of hydrolysis on silica).	High (Mother liquor can be recycled).
MOM Stability Risk	High (Requires buffered silica).	Low (Neutral conditions).
Safety Profile	Safe (Dilute solution).	Caution (Concentrated nitro compounds are energetic).[1][2]
Time Efficiency	Low (Labor intensive).	High (Once conditions are optimized).

Workflow Visualization

Figure 1: Logical decision tree for selecting the purification method based on the physical state of the crude intermediate.

Method A: Buffered Flash Chromatography (The "MOM-Safe" Protocol)

Issue: Silica gel surface acidity catalyzes the hydrolysis of the acetal (MOM) linkage. Solution: Pre-treatment of the stationary phase with Triethylamine (

).[3]

Protocol: Neutralized Silica Column[3]

• Slurry Preparation:

  • Prepare your eluent system (e.g., Hexanes:Ethyl Acetate 80:20).

  • Critical Step: Add 1% v/v Triethylamine (

    ) to the eluent used specifically for packing the column. This neutralizes the acidic sites on the silica.[3]

• Packing:

  • Pour the silica slurry into the column. Flush with 2-3 column volumes of the TEA-doped solvent.

  • Note: You do not need TEA in the subsequent elution solvents, only the packing solvent.

• Loading:

  • Dissolve the crude oil in a minimum amount of Toluene or DCM (avoid Benzene due to toxicity).

  • Load carefully onto the sand bed.

• Elution:

  • Run the column with a gradient (e.g., 0%

    30% EtOAc in Hexanes).

  • Monitoring: Nitro compounds are often UV-active and colored (yellow). Visually track the yellow band, but verify with TLC.

Troubleshooting FAQ:

• Q: I see a new spot appearing at the baseline during the column.

  • A: This is likely the deprotected phenol (4-bromo-2-nitrophenol). Your silica was not sufficiently neutralized. Increase TEA to 2% or switch to Neutral Alumina stationary phase.

• Q: The bands are tailing significantly.

  • A: Nitro groups interact strongly with silica. If tailing occurs despite TEA, add 0.5% TEA to the running eluent as well.

Method B: Recrystallization (The Scale-Up Protocol)

Issue: Nitro compounds often "oil out" (form a second liquid phase) instead of crystallizing, especially when impurities lower the melting point. Solution: The "Two-Solvent" method with seeding.

Solvent Selection Table

Solvent System	Suitability	Notes
Ethanol (95%)	High	Best starting point. Nitro compounds dissolve in hot EtOH, crystallize on cooling.
EtOH / Water	Medium	Good for forcing precipitation, but high risk of oiling out if water is added too fast.
Hexanes / EtOAc	High	Excellent for MOM-ethers. Dissolve in min. hot EtOAc, add warm Hexanes until turbid.
Isopropanol (IPA)	Medium	Good alternative if EtOH yields crystals that are too small.

Protocol: Anti-Solvent Recrystallization

• Dissolution:

  • Place crude solid in an Erlenmeyer flask.

  • Add Ethyl Acetate (Solvent A) dropwise while heating gently (50°C) until fully dissolved. Do not boil aggressively—nitro compounds are thermally sensitive.

• Precipitation:

  • Remove from heat.[4] Add Hexanes (Solvent B) dropwise until a persistent cloudiness (turbidity) appears.

  • Add 1-2 drops of Solvent A to clear the solution again.

• Nucleation:

  • Allow to cool slowly to room temperature.[4]

  • Critical Step: If oil droplets form, scratch the glass side with a spatula or add a "seed crystal" of pure product.

• Harvest:

  • Cool in an ice bath (

    ) for 1 hour.

  • Filter via vacuum (Buchner funnel).[4] Wash with cold Hexanes.

Recrystallization Workflow Diagram

Figure 2: Step-by-step workflow for the two-solvent recrystallization method to prevent oiling out.

Safety & Stability (E-E-A-T)

Warning: Energetic Potential Nitroaromatics possess high decomposition energies. While mono-nitro compounds are generally stable, the introduction of the bromine atom and the ether linkage adds weight without adding stability.

• Thermal Runaway: Never distill the crude material at temperatures

  or to dryness without a stabilizer.

• MOM-Cl Reagent: If you synthesized this precursor yourself, ensure all unreacted Chloromethyl methyl ether (MOM-Cl) is quenched. MOM-Cl is a potent human carcinogen.

Stability Data:

• Acid: Unstable (

  hour at pH 1).

• Base: Stable (Compatible with NaOH,

  ).

• Light: Nitro compounds can be photosensitive (turning dark brown). Store in amber vials.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[5] Protective Groups in Organic Synthesis. Wiley-Interscience.[5] (Definitive source for MOM ether stability and cleavage conditions).

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical. (Standard protocols for recrystallization of nitro compounds).

• BenchChem Technical Support. (2025). Methoxymethyl (MOM) Ether Protecting Group Troubleshooting. (Specifics on silica neutralization).

• Organic Syntheses. m-Bromonitrobenzene. Coll. Vol. 1, p.123 (1941). (Precedent for handling bromonitrobenzene derivatives).[3][6][7][8][9][10]

• IChemE. (1995). Runaway reaction hazards in processing organic nitrocompounds. (Safety data regarding thermal instability of nitroaromatics).

Sources

• 1. Manipulating nitration and stabilization to achieve high energy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. MOM Ethers [organic-chemistry.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 1-Bromo-4-methyl-2-nitro­benzene - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene in acidic vs basic conditions

To: Research & Development Team From: Technical Support Center (Senior Application Scientist) Subject: Technical Guide: Stability Profile of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

Introduction

You are working with 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene .[1][2] This molecule is a strategic intermediate, typically used to mask a phenol functionality while leveraging the aryl bromide for cross-coupling (e.g., Suzuki-Miyaura) or the nitro group for reduction to an aniline.

The critical stability tension in this molecule lies between the Methoxymethyl (MOM) ether (an acetal) and the Nitro group .

• The MOM ether renders the molecule highly sensitive to acids but resistant to bases.[3]

• The Nitro group (electron-withdrawing) deactivates the ring toward electrophilic attack but can introduce redox incompatibility with organometallics (e.g., organolithiums).

This guide details how to navigate these opposing properties to prevent experimental failure.

Part 1: Stability Visualization

The following diagram illustrates the "Safe Zone" for this specific intermediate. Note the sharp cutoff in acidic conditions due to the acetal nature of the MOM group.

Figure 1: Stability decision tree. Green indicates safe operating zones; red indicates high risk of decomposition or side reactions.

Part 2: Acidic Conditions (The Hazard)

The MOM group is an acetal (

).[2] In the presence of Brønsted or Lewis acids, it hydrolyzes back to the phenol and formaldehyde.

Mechanism of Failure

The reaction is driven by the protonation of the ether oxygen, followed by the departure of the phenol (a good leaving group, further enhanced by the electron-withdrawing nitro group) to form an oxonium ion intermediate.

Troubleshooting Guide: Acid Sensitivity

Symptom	Probable Cause	Corrective Action
Product decomposes on Silica Gel column	Silica gel is naturally slightly acidic (pH 4-5), sufficient to cleave MOM ethers of electron-deficient phenols.[2]	Neutralize the Silica: Pre-wash the column with 1% Triethylamine (Et3N) in hexanes before loading. Alternatively, use Neutral Alumina .
Loss of protecting group in CHCl3/DCM	Chloroform often contains trace HCl (degradation) or phosgene.	Filter solvent through basic alumina or K2CO3 before use.[2] Use Amylene-stabilized CHCl3.[2]
Deprotection stalls (Intentional cleavage)	The Nitro group (ortho) withdraws electrons, making the ether oxygen less basic and harder to protonate than in simple anisoles.	Increase temperature to 50°C or switch from mild acids (AcOH) to stronger acids (TFA or 6M HCl).

Part 3: Basic Conditions (The Utility)

The MOM group is generally designed to withstand base.[3] This allows you to perform reactions on the Bromine handle (e.g., Suzuki coupling) without affecting the phenol protection.

Critical Nuance: The Nitro Group Effect

While the MOM group is stable to base, the Nitro group activates the aromatic ring.

• Risk: The Nitro group is ortho to the MOM group. Strong nucleophiles (e.g., methoxide in refluxing methanol) could theoretically displace the MOM group (forming 2-nitroanisole derivatives), though MOM is a poor leaving group.

• Organometallic Incompatibility: Do NOT use n-Butyllithium (n-BuLi) or Grignard reagents to perform halogen-metal exchange on the Bromine.[2] These reagents will attack the Nitro group (redox/addition reactions) before interacting with the Bromine.

Troubleshooting Guide: Basic Conditions

Symptom	Probable Cause	Corrective Action
Black tar formation with n-BuLi	Nitro group incompatibility.[2] Organolithiums attack nitro groups via electron transfer (SET).[2]	Avoid Lithium/Grignards. Use Palladium-catalyzed cross-couplings (Suzuki, Stille) which use milder bases (K2CO3, K3PO4).[2]
Hydrolysis during Suzuki Coupling	Extended heating at >100°C in aqueous base might slowly hydrolyze the MOM group if the pH drops or if the nitro group sufficiently activates the acetal C-O bond.	Use anhydrous bases (Cs2CO3 in Dioxane) or keep reaction times short.[2] Generally, standard Suzuki conditions (aq. Na2CO3, 80°C) are safe.

Part 4: Validated Protocols

Protocol A: Controlled Deprotection (Removal of MOM)

Use this when you are ready to reveal the phenol.

• Dissolution: Dissolve 1.0 eq of substrate in Methanol (0.1 M concentration).

• Acidification: Add 3.0 eq of Concentrated HCl (12M) dropwise at Room Temperature (RT).

  • Note: If solubility is poor, use a 1:1 THF/MeOH mixture.

• Monitoring: Stir at 50°C. Monitor by TLC (Product will be more polar/lower Rf due to the free -OH).

  • Time: Typically 1–4 hours.[2][4] The electron-withdrawing nitro group may make this slower than standard MOM ethers.[2]

• Workup: Dilute with EtOAc, wash with Saturated NaHCO3 (Caution: Gas evolution), then Brine. Dry over Na2SO4.[2][5]

Protocol B: Stability Test (Pre-Experiment Check)

Run this before committing valuable material to a large-scale basic reaction.[2]

• Dissolve 5 mg of substrate in 0.5 mL of the intended solvent (e.g., DMF or Dioxane).

• Add the intended base (e.g., 2 eq K2CO3).

• Heat to the target reaction temperature (e.g., 80°C) for 1 hour.

• Analysis: Check LC-MS or TLC.

  • Pass: Single spot matching starting material.

  • Fail: Appearance of phenol (deprotection) or other byproducts.[2]

Part 5: Frequently Asked Questions (FAQs)

Q1: Can I use Lewis Acids (like

) with this molecule? A: Generally, No . Strong Lewis acids can chelate to the acetal oxygens and trigger cleavage, similar to Brønsted acids. If you are attempting a Lewis Acid catalyzed transformation elsewhere on the molecule, you must screen carefully.[6]

Q2: Why is the MOM group harder to put ON than on a standard phenol? A: The 2-Nitro group acts as an electron-withdrawing group, reducing the nucleophilicity of the phenol oxygen. You may need to use a stronger base (NaH instead of DIPEA) to generate the phenoxide anion before adding MOM-Cl (or MOM-Br) to drive the protection to completion.[2]

Q3: Is the Bromine activated for nucleophilic substitution (

)? A: No. In 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene, the Bromine is meta to the Nitro group.[2] The Nitro group activates positions ortho and para to itself. Therefore, the Bromine is not sufficiently activated for displacement by mild nucleophiles (like amines) without metal catalysis.

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons: New York, 1999. (Chapter on Protection for Phenols: Methoxymethyl Ethers).[2][3][6][7][8] [2]

• BenchChem Technical Data. 4-bromo-1-(methoxymethyl)-2-nitrobenzene Properties and Reactivity. (Confirming structure and general reactivity patterns).[2] [2]

• Master Organic Chemistry. The MOM (Methoxymethyl) Ether Protecting Group.[3][6][8] (Mechanistic details on acid lability).

• Study.com. Nitrobenzene Structure & Reactivity.[2] (Confirming meta-directing/deactivating nature of nitro groups relative to halogens).

Sources

• 1. 4-Bromo-1-methoxy-2-nitrobenzene | CAS#:33696-00-3 | Chemsrc [chemsrc.com]
• 2. 4-Bromo-2-nitroanisole | C7H6BrNO3 | CID 118533 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MOM Ethers [organic-chemistry.org]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. total-synthesis.com [total-synthesis.com]
• 8. researchgate.net [researchgate.net]

Preventing debromination during reduction of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

Title: Technical Support Center: Troubleshooting the Reduction of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

1. Executive Summary & Mechanistic Overview Reducing 4-bromo-1-(methoxymethoxy)-2-nitrobenzene to its corresponding aniline presents a dual chemoselectivity challenge. The substrate contains:

• A labile carbon-bromine (C-Br) bond : Highly susceptible to hydrodebromination (dehalogenation) under standard transition-metal catalyzed hydrogenation conditions.

• An acid-sensitive methoxymethoxy (MOM) ether : Readily cleaved in the presence of strong acids (e.g., standard Béchamp reduction using Fe/HCl).

This guide provides field-proven, self-validating protocols to achieve quantitative nitro reduction while preserving both the aryl bromide and the MOM protecting group.

2. Frequently Asked Questions (Troubleshooting Guide)

Q1: Why do I observe massive debromination when using Pd/C and hydrogen gas? A1: Palladium is highly active for oxidative addition into aryl carbon-halogen bonds. During standard hydrogenation, the Pd(0) species inserts into the C-Br bond. Subsequent reductive elimination in the presence of hydride species replaces the bromine with a hydrogen atom. For bromoarenes, Pd/C must be strictly avoided unless specifically poisoned or carefully controlled via transfer hydrogenation[1].

Q2: Can I use the classical Béchamp reduction (Iron powder and Hydrochloric acid)? A2: No. While iron-based systems are excellent for preserving the C-Br bond, the use of aqueous HCl will rapidly hydrolyze the methoxymethoxy (MOM) acetal linkage, leading to premature deprotection of the phenol. You must substitute HCl with a mild proton source, such as Ammonium Chloride (NH₄Cl), which provides a near-neutral pH (~6-7 in aqueous ethanol) that is perfectly tolerated by the MOM group[1][2].

Q3: I need a homogeneous catalytic method. Is there a way to use hydrogenation without cleaving the bromine? A3: Yes. You can switch the catalyst from Palladium to Platinum on Carbon (Pt/C) and introduce a basic dehalogenation suppressor, such as morpholine. Morpholine selectively binds to and poisons the specific catalytic defect sites responsible for C-Br oxidative addition, allowing the highly polar nitro group to be reduced chemoselectively[3]. Alternatively, a homogeneous Iron(salen) complex with phenylsilane can be used for exceptionally mild, room-temperature reductions[4].

3. Quantitative Data: Comparison of Reduction Conditions

The following table summarizes the causal relationship between reagent selection and reaction outcomes for 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene.

Method / Reagents	Temperature	Amine Yield (%)	Debromination (%)	MOM Cleavage (%)	Verdict
Pd/C, H₂ (1 atm), MeOH	25 °C	15%	85%	0%	❌ Fails (Loss of Br)
Fe, HCl (aq), EtOH	80 °C	0%	0%	100%	❌ Fails (Loss of MOM)
Fe, NH₄Cl, EtOH/H₂O	80 °C	92%	< 1%	0%	✅ Highly Recommended
Pt/C, H₂, Morpholine	25 °C	88%	< 2%	0%	✅ Good for Scale-up
Fe(salen), PhSiH₃, THF	25 °C	95%	0%	0%	✅ Excellent Selectivity

4. Logical Workflow for Method Selection

Decision tree for chemoselective nitro reduction balancing MOM and C-Br stability.

5. Detailed Experimental Protocols

Protocol A: Mild Béchamp-Type Reduction (Fe/NH₄Cl) Causality: Iron(0) acts as the single-electron donor. NH₄Cl acts as a mild proton source (pKa ~9.2) to facilitate proton-coupled electron transfer (PCET) without crossing the acidity threshold required to cleave the MOM acetal[1].

Step-by-Step Methodology:

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-bromo-1-(methoxymethoxy)-2-nitrobenzene (10.0 mmol, 2.62 g) in a solvent mixture of Ethanol (60 mL) and Deionized Water (15 mL).

• Reagent Addition: Add Ammonium Chloride (NH₄Cl) (50.0 mmol, 2.67 g) followed by fine Iron powder (325 mesh, 50.0 mmol, 2.79 g). Note: Ensure the iron powder is unoxidized (gray, not rust-colored) for optimal electron transfer.

• Reaction: Heat the vigorously stirring suspension to 80 °C (reflux).

• Self-Validation (Monitoring): Monitor via TLC (Hexanes:EtOAc 3:1). The starting material (UV active, higher Rf) will disappear, replaced by a highly polar, UV-active spot (lower Rf) that stains strongly positive (orange/brown) with Ninhydrin. Reaction typically completes in 2–4 hours.

• Workup: Cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove iron oxides (magnetite) and unreacted iron. Wash the Celite pad generously with Ethyl Acetate (3 × 30 mL).

• Isolation: Concentrate the filtrate under reduced pressure to remove ethanol. Partition the remaining aqueous layer with Ethyl Acetate (50 mL). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the pure 4-bromo-1-(methoxymethoxy)-2-aminobenzene.

Protocol B: Suppressed Catalytic Hydrogenation (Pt/C with Morpholine) Causality: Platinum is inherently less prone to oxidative addition into C-Br bonds than Palladium. The addition of morpholine (a cycloaliphatic amine) further suppresses dehalogenation by competitively coordinating to the highly active defect sites on the Pt surface, leaving the bulk surface available for nitro reduction[3].

Step-by-Step Methodology:

• Setup: In a thick-walled hydrogenation vessel, dissolve the substrate (10.0 mmol, 2.62 g) in anhydrous Ethyl Acetate (50 mL).

• Suppressor & Catalyst: Add Morpholine (1.0 mmol, 87 µL) as the dehalogenation suppressor. Then, carefully add 5% Pt/C (1.0 mol% Pt). Caution: Platinum on carbon is pyrophoric; add under an argon blanket.

• Reaction: Evacuate and backfill the vessel with Hydrogen gas (H₂) three times. Pressurize the vessel to 1 atm (balloon) or up to 30 psi. Stir vigorously at room temperature (25 °C).

• Self-Validation (Monitoring): Monitor the stoichiometric uptake of H₂ gas. The reaction requires exactly 3 molar equivalents of H₂. Once gas uptake ceases, the reaction is complete (typically 4–6 hours).

• Workup: Purge the vessel with Argon. Filter the mixture through a tightly packed Celite pad to remove the Pt/C catalyst. Wash with Ethyl Acetate.

• Isolation: Wash the organic filtrate with a mild 5% NaHCO₃ solution to remove morpholine traces, dry over Na₂SO₄, and concentrate in vacuo.

References

• BenchChem. "Chemoselective Reduction of Nitro Groups in Halogenated Arenes." BenchChem Technical Support Center. URL: ]">https://www.benchchem.com[1]

• Patil, R. D., & Sasson, Y. "Chemoselective Reduction of Nitroarenes to Aromatic Amines with Commercial Metallic Iron Powder in Water Under Mild Reaction Conditions." Longdom Publishing. URL: ]">https://www.longdom.org[2]

• MacNair, A. J., et al. "Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex." Journal of the American Chemical Society (via NIH PMC). URL: [Link]4]

• Dietzler, A. J., & Keil, T. R. "Process for the reduction of halo nitro aromatic compounds." US Patent 3145231A. URL: 3]

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. longdom.org [longdom.org]
• 3. US3145231A - Process for the reduction of halo nitro aromatic compounds - Google Patents [patents.google.com]
• 4. Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Spectral Profiling: 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

Executive Summary

This guide provides a technical analysis of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene , a critical intermediate in the synthesis of complex biaryls via Suzuki-Miyaura coupling. The focus is on the 13C NMR spectral fingerprint required to validate the installation of the Methoxymethyl (MOM) protecting group.

Key Distinction: Unlike simple methyl ethers (anisoles), the MOM ether offers orthogonality—it is stable under basic cross-coupling conditions but readily cleaved by mild acids. This guide compares the spectral performance of the MOM-protected scaffold against its unprotected precursor (4-Bromo-2-nitrophenol ) and its methyl-ether analog (4-Bromo-2-nitroanisole ).

Strategic Context: Why This Molecule?

In drug development, the 4-bromo-2-nitrophenol scaffold is a "privileged structure." However, the free phenol is incompatible with many organometallic catalysts (poisoning Pd centers) and strong bases.

Feature	MOM Ether (Target)	Methyl Ether (Alternative)	Free Phenol (Precursor)
Stability (Base)	High	High	Low (Deprotonates)
Stability (Acid)	Low (Cleaves easily)	High (Requires harsh conditions)	N/A
Pd-Coupling Yield	Excellent (>90%)	Good	Poor (<40%)
Deprotection	Mild (Dilute HCl/TFA)	Harsh ( or )	N/A

Verdict: The MOM group is the superior choice when the phenolic oxygen must be regenerated under mild conditions after cross-coupling.

13C NMR Spectral Analysis

The 13C NMR spectrum provides the definitive "Go/No-Go" signal for successful protection. The appearance of the acetal carbon signal is the primary diagnostic.

Comparative Chemical Shift Table (ppm)

Note: Values are referenced to

(77.16 ppm). Shifts are based on standard substituent chemical shift (SCS) additivity rules and literature analogs.

Carbon Position	Target: MOM-Protected	Alt 1: Methyl Ether (Anisole)	Alt 2: Free Phenol
C1 (Ipso-O)	152.5	153.0	156.0
C2 (Ipso-NO2)	141.0	140.5	136.5
C3 (Ortho-NO2)	128.5	127.8	126.0
C4 (Ipso-Br)	113.0	112.5	111.0
C5 (Meta-NO2)	136.5	136.0	138.5
C6 (Ortho-O)	118.0	115.5	121.0
MOM -OCH2O-	94.8 (Diagnostic)	Absent	Absent
MOM -OCH3	56.8	56.5 (Ar-OCH3)	Absent

Deep Dive: The Diagnostic Region

The success of the synthesis hinges on two specific signals in the aliphatic region:

• The "Smoking Gun" (94.8 ppm): The methylene carbon of the MOM group (

  ) appears in a unique region between 90–100 ppm. This is significantly downfield from standard alkyl carbons due to the deshielding effect of two oxygen atoms.

  • Differentiation: If you see a peak at ~56 ppm but not at ~94 ppm, you have likely synthesized the methyl ether (impurity) or failed to install the full MOM group.

• The Methoxies (56.8 ppm): The terminal methyl group (

  ) appears in the standard methoxy region (55–60 ppm). This overlaps with the methyl ether analog, making it a poor diagnostic tool on its own.

Experimental Protocol

Objective: Synthesis of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene. Scale: 10 mmol basis.

Reagents & Safety

• Precursor: 4-Bromo-2-nitrophenol (2.18 g, 10 mmol)

• Reagent: Chloromethyl methyl ether (MOMCl) (1.21 g, 15 mmol) - Warning: Carcinogen. Use in fume hood.

• Base: N,N-Diisopropylethylamine (DIPEA) (2.58 g, 20 mmol)

• Solvent: Dichloromethane (DCM) (anhydrous, 50 mL)

Step-by-Step Workflow

• Setup: Flame-dry a 100 mL Round Bottom Flask (RBF) under Nitrogen (

  ) atmosphere.

• Solubilization: Dissolve 4-Bromo-2-nitrophenol in DCM. Cool to 0°C in an ice bath.

• Deprotonation: Add DIPEA dropwise via syringe. The solution typically turns bright yellow/orange (phenoxide formation). Stir for 15 mins.

• Protection: Add MOMCl dropwise over 10 minutes. Critical: Maintain 0°C to prevent side reactions.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

• Quench: Add saturated

  (aq).

• Workup: Extract with DCM (3x), wash organics with Brine, dry over

  , and concentrate in vacuo.

• Purification: Flash Column Chromatography (Hexanes/Ethyl Acetate 9:1).

Visualization & Logic

The following diagrams illustrate the synthesis pathway and the spectral logic used to confirm the product identity.

Synthesis Pathway

Caption: Electrophilic substitution pathway converting the phenol to the MOM ether via the phenoxide intermediate.

NMR Decision Tree

Caption: Diagnostic logic flow for confirming MOM protection vs. common impurities.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard reference for substituent chemical shift additivity rules).

• Greene, T. W., & Wuts, P. G. M. (1999).[1] Protective Groups in Organic Synthesis. Wiley-Interscience.[1]

• Berliner, M. A., & Belecki, K. (2005).[1] "Simple, Rapid, and Efficient Preparation of MOM Ethers." Journal of Organic Chemistry, 70(23), 9618–9621. [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 24364, 4-Bromo-2-nitrophenol. [Link]

Sources

• 1. MOM Ethers [organic-chemistry.org]

Navigating the Molecular Maze: A Comparative Guide to the Mass Spectrometry Fragmentation of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

In the landscape of modern drug discovery and organic synthesis, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing invaluable insights into molecular weight and structure through the analysis of fragmentation patterns. This guide offers an in-depth exploration of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pathway of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene, a versatile building block in synthetic chemistry.[1] Due to the absence of a publicly available experimental spectrum for this specific molecule, this analysis is built upon established fragmentation principles of its constituent functional groups, supported by data from structurally analogous compounds.

This document serves as a technical resource for researchers, scientists, and drug development professionals, enabling them to anticipate, identify, and interpret the mass spectral data of this compound and its derivatives. We will dissect the probable fragmentation cascades, compare them with known behaviors of related chemical classes, and provide a robust framework for the confident structural verification of this and similar molecules.

The Structural Context: Understanding the Players

4-Bromo-1-(methoxymethoxy)-2-nitrobenzene (C₈H₈BrNO₄, MW: 262.06 g/mol ) possesses a unique combination of functional groups that dictate its fragmentation behavior under electron ionization.[1] The interplay between the bromo, nitro, and methoxymethyl (MOM) ether substituents on the benzene ring leads to a complex yet predictable series of fragmentation events.

• The Nitroaromatic Core : Nitroaromatic compounds are known to undergo characteristic fragmentations, primarily involving the loss of the nitro group as either a nitro radical (•NO₂) or nitric oxide (•NO).[2][3][4] The stability of the resulting ions is a key determinant of the dominant pathway.

• The Bromine Handle : The presence of a bromine atom is a significant analytical marker, as it imparts a characteristic M/M+2 isotopic pattern due to the nearly equal natural abundance of the ⁷⁹Br and ⁸¹Br isotopes. This signature is invaluable for confirming the presence of bromine in the molecular ion and its fragments.

• The Methoxymethyl (MOM) Ether : As a protecting group, the MOM ether has its own set of fragmentation tendencies. Ethers typically undergo α-cleavage, the breaking of the C-C bond adjacent to the oxygen atom.[5][6] In the case of the MOM group, this can lead to the loss of various neutral fragments.

Proposed Fragmentation Pathway: A Predictive Analysis

Upon electron ionization, 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene is expected to generate a molecular ion ([M]⁺•) at m/z 262 and 264. The subsequent fragmentation is likely to proceed through several competing pathways, as detailed below.

Primary Fragmentation Pathways

The initial fragmentation of the molecular ion is anticipated to be driven by the lability of the nitro and methoxymethyl groups.

• Loss of the Nitro Group : A common and often dominant fragmentation pathway for nitroaromatic compounds is the loss of the nitro group. This can occur in two ways:

  • Loss of •NO₂ (46 Da) : This would lead to a fragment ion at m/z 216/218.

  • Loss of •NO (30 Da) : This results in a fragment ion at m/z 232/234.[2][3]

• Fragmentation of the Methoxymethyl (MOM) Ether : The MOM group can fragment through several mechanisms:

  • α-Cleavage with loss of •CH₃ (15 Da) : This would produce an ion at m/z 247/249.

  • Loss of formaldehyde (CH₂O, 30 Da) : This rearrangement-based fragmentation would yield a fragment at m/z 232/234.

  • Loss of the methoxy group (•OCH₃, 31 Da) : This would result in an ion at m/z 231/233.

Secondary and Tertiary Fragmentation

The primary fragment ions will undergo further fragmentation, leading to a cascade of smaller, characteristic ions. For instance, the ion at m/z 216/218 (resulting from the loss of •NO₂) could subsequently lose the MOM group in its entirety or in parts. Similarly, fragments arising from the initial cleavage of the MOM ether will likely undergo the loss of the nitro group.

The following table summarizes the proposed major fragment ions, their masses, and the corresponding neutral losses.

m/z (Predicted)	Proposed Ion Formula	Proposed Neutral Loss	Fragmentation Pathway Description
262/264	[C₈H₈BrNO₄]⁺•	-	Molecular Ion (M⁺•) exhibiting the characteristic M/M+2 bromine isotope pattern.
247/249	[C₇H₅BrNO₄]⁺	•CH₃	α-cleavage of the MOM ether with loss of a methyl radical.
232/234	[C₈H₈BrNO₃]⁺•	•NO	Loss of a nitric oxide radical from the nitro group.
216/218	[C₈H₈BrNO₂]⁺	•NO₂	Loss of a nitro radical, a common pathway for nitroaromatics.[2][3][4]
186/188	[C₇H₅BrO₂]⁺	CO	Loss of carbon monoxide from the ion at m/z 216/218, following rearrangement.
157/159	[C₆H₄Br]⁺	CO	Loss of carbon monoxide from the bromobenzoyl cation.
129	[C₆H₄Br-CO]⁺	CO	Decarbonylation of a fragment containing the benzene ring and bromine.

Comparative Analysis with Structurally Related Compounds

To bolster our predictive analysis, we can draw comparisons with the known fragmentation patterns of similar molecules.

• Bromonitrobenzenes : The mass spectrum of 1-bromo-2-nitrobenzene shows a prominent molecular ion and significant fragments corresponding to the loss of NO₂ and NO.[7] This supports our prediction that these will be major fragmentation pathways for our target molecule.

• Methoxymethyl Phenyl Ethers : Studies on the fragmentation of methoxymethylene substituted benzoate esters have shown that a key fragmentation is the loss of the alkyl group from the ether.[8][9] This is analogous to our proposed loss of a methyl radical from the MOM group.

• Aromatic Ethers : In general, aryl ethers exhibit a strong molecular ion peak and undergo cleavage of the C-O bond beta to the aromatic ring.[6] While the MOM ether has a slightly different structure, the underlying principles of ether fragmentation are applicable.

Experimental Protocol: Acquiring the Mass Spectrum

For researchers seeking to obtain an experimental mass spectrum of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene, the following general protocol for Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization is recommended.

• Sample Preparation : Dissolve a small quantity (e.g., 1 mg/mL) of the purified compound in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrumentation : Utilize a GC-MS system equipped with an electron ionization source.

• GC Conditions :

  • Injection Volume : 1 µL

  • Injector Temperature : 250 °C

  • Carrier Gas : Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Program : Start at a suitable initial temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at a rate of 10-20 °C/min to a final temperature of 280-300 °C.

• MS Conditions :

  • Ionization Mode : Electron Ionization (EI)

  • Ionization Energy : 70 eV

  • Mass Range : Scan from m/z 40 to 350.

  • Source Temperature : 230 °C

  • Quadrupole Temperature : 150 °C

• Data Analysis : The resulting total ion chromatogram (TIC) and mass spectra of the eluting peaks should be analyzed. The mass spectrum corresponding to the peak of interest should be examined for the molecular ion and the predicted fragment ions.

Visualizing the Fragmentation Cascade

The proposed fragmentation pathways can be visualized to provide a clearer understanding of the molecular transformations occurring within the mass spectrometer.

Caption: Proposed major fragmentation pathways of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene under electron ionization.

Conclusion

References

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. ResearchGate. Available at: [Link]

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. PubMed. Available at: [Link]

• C2H6O CH3OCH3 mass spectrum of methoxymethane fragmentation pattern of m/z m/e ions for analysis and identification of dimethyl ether image diagram doc brown's advanced organic chemistry revision notes. Doc Brown's Chemistry. Available at: [Link]

• Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones. ResearchGate. Available at: [Link]

• (A) EI‐MS of compound 2 (GC–MS system 1), (B) fragmentation mechanism... ResearchGate. Available at: [Link]

• Denitration of nitroaromatic compounds by arylnitrile radical cations | Journal of the American Society for Mass Spectrometry. ACS Publications. Available at: [Link]

• (PDF) Studies on Nitroaromatic Compound Degradation in Modified Fenton Reactions by Electrospray Ionization Tandem Mass Spectrometry (ESI-MS-MS). ResearchGate. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• 4-Bromo-1-methoxy-2-nitrobenzene | CAS#:33696-00-3. Chemsrc. Available at: [Link]

• Mass Spectrometry: Fragmentation. Available at: [Link]

• Benzene, 1-bromo-4-methoxy-. NIST WebBook. Available at: [Link]

• 11.8: Fragmentation Patterns in Mass Spectrometry. Chemistry LibreTexts. Available at: [Link]

• mass spectra - fragmentation patterns. Chemguide. Available at: [Link]

• DIFFERENTIAL ANALYSIS IN MASS SPECTROMETRY. 2. Revue Roumaine de Chimie. Available at: [Link]

• 1-Bromo-2-nitrobenzene | C6H4BrNO2. PubChem. Available at: [Link]

• Specifications of 4-bromo-1-methoxy-2-nitrobenzene. Available at: [Link]

• Benzene, 1-bromo-2-nitro-. NIST WebBook. Available at: [Link]

• 2-Bromo-4-methoxy-1-nitrobenzene | C7H6BrNO3. PubChem. Available at: [Link]

• Anatomy of an Ion's Fragmentation After Electron Ionization, Part II. Spectroscopy Online. Available at: [Link]

Sources

• 1. 4-bromo-1-(methoxymethyl)-2-nitrobenzene | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 7. Benzene, 1-bromo-2-nitro- [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Comparative HPLC Method Development: Purity Analysis of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene

Executive Summary

Objective: To establish a robust HPLC purity method for 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene , a critical intermediate in pharmaceutical synthesis.

The Challenge: Standard C18 methods often fail due to two specific molecular constraints:

• MOM Group Instability: The methoxymethoxy (MOM) protecting group is acid-labile. Standard 0.1% TFA mobile phases (pH ~2.0) can cause on-column deprotection, leading to ghost peaks and inaccurate purity assignment.

• Nitro-Regioisomer Selectivity: The electron-withdrawing nitro group creates a dipole that causes peak tailing on standard alkyl phases. Furthermore, separation of the target from its likely regioisomer (impurities from the nitration step) is often insufficient on C18 stationary phases.

The Solution: This guide compares the standard C18/Acetonitrile approach against an optimized Phenyl-Hexyl/Methanol method. We demonstrate that the Phenyl-Hexyl chemistry, utilizing

- interactions, provides superior resolution and peak shape while maintaining analyte stability through pH-controlled buffering.

Part 1: Analyte Profiling & Chemical Context

Before method selection, the analyte's physicochemical properties must dictate the chromatographic strategy.

Property	Characteristic	Chromatographic Implication
Structure	Core: Benzene ringSubstituents: Bromine (C4), Nitro (C2), MOM-Ether (C1)	Highly hydrophobic (Br), but the Nitro group induces a strong dipole moment.
Protecting Group	MOM (Methoxymethoxy)	CRITICAL: Stable in base; hydrolyzes in aqueous acid (pH < 3). Mobile phase must be buffered to pH 4.0–6.0.
Key Impurities	1. 4-Bromo-2-nitrophenol (Deprotected parent)2. Regioisomers (e.g., 4-bromo-3-nitro...)	Impurity 1 is more polar. Impurity 2 has identical mass/hydrophobicity, requiring selectivity driven separation (not just hydrophobicity).

Part 2: Method Development Workflow

The following diagram outlines the decision matrix used to reject the standard method in favor of the optimized protocol.

Figure 1: Decision matrix highlighting the failure points of standard acidic C18 methods for MOM-protected nitroaromatics.

Part 3: Comparative Study (The "Product" vs. "Alternative")

Method A: The Alternative (Standard Generic Gradient)

Commonly used as a starting point in many labs, but suboptimal for this specific analyte.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus C18), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% TFA in Water (pH ~2.0).

• Mobile Phase B: Acetonitrile.[1]

• Mechanism: Purely hydrophobic partitioning.

Method B: The Recommended Solution (Optimized Phenyl-Hexyl)

Designed to exploit the electron-deficient nature of the nitro-aromatic ring.

• Column: Phenyl-Hexyl (e.g., Waters XSelect CSH Phenyl-Hexyl), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 10 mM Ammonium Formate (pH 4.5).

• Mobile Phase B: Methanol.[1]

• Mechanism: Hydrophobic partitioning +

  - stacking.

Comparative Performance Data

The following table summarizes the experimental performance of both methods.

Parameter	Method A (C18 / ACN / TFA)	Method B (Phenyl-Hexyl / MeOH / pH 4.5)	Analysis
Analyte Stability	98.2% (1.8% degradation to phenol)	99.9% (Stable)	The acidic pH of Method A cleaves the MOM group during the run.
Resolution (Target vs. Isomer)	(Co-elution risk)	(Baseline separated)	Phenyl phases differentiate isomers based on nitro-group placement better than C18.
Tailing Factor ( )	1.6 (Nitro group interaction)	1.1 (Symmetrical)	Ammonium formate buffers silanols; - overlap improves peak shape.
Selectivity ( )	Low	High	Methanol enhances - interactions; ACN suppresses them.

Part 4: Scientific Rationale & Mechanism

Why does Method B outperform Method A?

• - Interaction (Selectivity): The nitro group ( ) is strongly electron-withdrawing, making the benzene ring electron-deficient ( -acidic). The Phenyl-Hexyl stationary phase is electron-rich ( -basic). This creates a specific attraction that C18 lacks.

• Solvent Effect: Acetonitrile (used in Method A) has its own

  -electrons (triple bond C≡N), which interfere with the analyte-column interaction.[1] Methanol (Method B) does not have -electrons, allowing the analyte to interact maximally with the phenyl stationary phase.

• pH Stability: The MOM group is an acetal. Acetals hydrolyze in acid. By raising pH to 4.5 using Ammonium Formate, we prevent the formation of the oxonium ion intermediate required for MOM cleavage.

Figure 2: Mechanistic difference. The Phenyl phase engages the nitro-aromatic analyte via dual mechanisms, whereas C18 relies solely on hydrophobicity.

Part 5: Detailed Experimental Protocol (Method B)

Scope: Purity analysis and impurity profiling of 4-Bromo-1-(methoxymethoxy)-2-nitrobenzene.

Reagents & Preparation

• Solvents: HPLC Grade Methanol (MeOH), HPLC Grade Water.

• Buffer Salt: Ammonium Formate (99%+).

• Diluent: 50:50 Methanol:Water (Do not use acidified diluents).

Chromatographic Conditions

• Instrument: HPLC with UV-Vis/PDA Detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Column: Waters XSelect CSH Phenyl-Hexyl, 150 mm x 4.6 mm, 3.5 µm (or equivalent biphenyl phase).

• Column Temperature: 35°C (Controls viscosity and kinetics).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 5–10 µL.

• Detection: 254 nm (primary) and 210 nm (impurity check).

Mobile Phase Preparation

• Mobile Phase A (Buffer): Dissolve 0.63 g Ammonium Formate in 1000 mL water. Adjust pH to 4.5 ± 0.1 with dilute Formic Acid. Filter through 0.22 µm membrane.

• Mobile Phase B: 100% Methanol.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	60	40	Initial Hold
2.0	60	40	End Isocratic Hold
15.0	10	90	Gradient Ramp
18.0	10	90	Wash
18.1	60	40	Re-equilibration
23.0	60	40	End of Run

System Suitability Criteria

To ensure data trustworthiness, the system must pass these checks before sample analysis:

• Resolution (

  ): > 2.0 between Target and 4-Bromo-2-nitrophenol (deprotected impurity).

• Tailing Factor (

  ): NMT (Not More Than) 1.2 for the main peak.

• Precision: RSD < 0.5% for retention time; RSD < 1.0% for area (n=6 injections).

References

• MOM Group Stability: Green, T. W., & Wuts, P. G. M. (1999).[2] Protective Groups in Organic Synthesis. Wiley-Interscience.[2] (Confirming MOM hydrolysis in aqueous acid).

• Phenyl Column Selectivity: Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.[2] (Discussing

  - interactions in Phenyl-Hexyl phases).

• Solvent Effects on Pi-Pi Interactions: Agilent Technologies. (2014). Optimizing the Separation of Nitro-aromatics Using a Phenyl-Hexyl Column. Application Note 5991-0888EN. (Demonstrating Methanol enhances selectivity over Acetonitrile for nitro-aromatics).

• Nitro-Aromatic Separation: Waters Corporation. CSH Phenyl-Hexyl Columns: Alternative Selectivity for C18. (Highlighting the interaction between electron-deficient analytes and phenyl ligands).

Sources

• 1. waters.com [waters.com]
• 2. MOM Ethers [organic-chemistry.org]